5'-O-DMT-N2-DMF-dG

Core Science & Biosynthesis

The Gatekeepers of DNA Synthesis: A Technical Guide to DMT and DMF Protecting Groups in dG Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the precise world of synthetic oligonucleotide manufacturing, the fidelity of each chemical step is paramount to the integrity of the final DNA or RNA strand. The phosphoramidite (B1245037) method, the gold standard for oligonucleotide synthesis, relies on a meticulously orchestrated series of protection and deprotection steps to ensure that the correct nucleotide sequence is assembled with high efficiency. For the deoxyguanosine (dG) nucleotide, two protecting groups are of critical importance: the 5'-O-Dimethoxytrityl (DMT) group and the N²-dimethylformamidine (DMF) group. This technical guide provides an in-depth exploration of the distinct and vital functions of these two molecular guardians, complete with quantitative data, detailed experimental protocols, and visual workflows to illuminate their roles in the synthesis of custom oligonucleotides for research, diagnostics, and therapeutic applications.

The Role of Protecting Groups in Oligonucleotide Synthesis

Oligonucleotide synthesis is a cyclical process that sequentially adds one nucleotide at a time to a growing chain attached to a solid support.[1] Each nucleotide building block, or phosphoramidite, has reactive functional groups that must be temporarily masked or "protected" to prevent unwanted side reactions during the synthesis cycle.[1] For deoxyguanosine, the primary sites requiring protection are the 5'-hydroxyl group on the deoxyribose sugar and the exocyclic amino group on the guanine (B1146940) base.[1]

The 5'-O-Dimethoxytrityl (DMT) Group: The Chain Elongation Controller

The 4,4'-dimethoxytrityl (DMT) group is the protector of the 5'-hydroxyl function of the deoxyribose sugar.[1][2][3] Its primary role is to act as a temporary gatekeeper, controlling the stepwise addition of nucleotides to the growing oligonucleotide chain.

Core Functions of the DMT Group:

• Prevention of Polymerization: During the initial functionalization of the solid support resin, the DMT group on the first nucleoside prevents unwanted polymerization.[2][3]

• Enabling Stepwise Synthesis: The DMT group blocks the 5'-hydroxyl, preventing it from reacting out of turn.[1] The synthesis cycle begins with the selective removal of the DMT group from the 5'-end of the growing chain, a process called detritylation.[2][4] This exposes the 5'-hydroxyl group, making it available to react with the incoming phosphoramidite.[1][2]

• Monitoring Coupling Efficiency: The DMT cation, cleaved during detritylation, has a characteristic orange color and a strong absorbance at 495 nm.[2] The intensity of this color is used to spectrophotometrically quantify the efficiency of the preceding coupling step, providing a real-time quality control measure for the synthesis process.[2]

• Purification Handle: The lipophilic (fat-soluble) nature of the DMT group can be exploited for the purification of the final oligonucleotide. In "DMT-on" purification, the final DMT group is left on the full-length product, allowing it to be easily separated from shorter, failed sequences using reverse-phase high-performance liquid chromatography (HPLC).

The DMT group is acid-labile, meaning it is readily removed under mild acidic conditions, typically using trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane (B109758).[2][5] This selective removal is crucial as it leaves the other protecting groups on the nucleobases and the phosphate (B84403) backbone intact.[5]

The N²-dimethylformamidine (DMF) Group: Guardian of the Guanine Base

The exocyclic primary amino group on the guanine base is nucleophilic and must be protected to prevent it from participating in unwanted side reactions during the phosphitylation and coupling steps of oligonucleotide synthesis.[1][2] While several protecting groups exist for this purpose, such as isobutyryl (iBu), the dimethylformamidine (dmf) group offers significant advantages, particularly for high-throughput and rapid synthesis.[1]

Core Functions and Advantages of the DMF Group:

• Prevention of Side Reactions: The primary function of the DMF group is to shield the N²-amino group of guanine from reacting with the activated phosphoramidite during the coupling step and from modification during other chemical treatments in the synthesis cycle.[1]

• Rapid Deprotection: The DMF group is significantly more labile to basic conditions than the traditional isobutyryl (iBu) group.[] This allows for faster final deprotection of the oligonucleotide, which is a critical factor in high-throughput synthesis.[7]

• Improved Yields for G-Rich Sequences: For sequences rich in guanine, the faster deprotection offered by the DMF group can lead to higher purity and yields by minimizing incomplete deprotection, a common issue with the more stable iBu group.[7]

• Compatibility: dG(dmf)-phosphoramidite is as stable in solution as other standard phosphoramidites and can be directly substituted for dG(ib)-phosphoramidite in most synthesis protocols.[7]

The DMF group is removed during the final cleavage and deprotection step, which is typically carried out using concentrated aqueous ammonia (B1221849) or a mixture of ammonia and methylamine (B109427) (AMA).[1]

Quantitative Data Summary

The choice of protecting group for the guanine base can significantly impact the deprotection time required after oligonucleotide synthesis. The following table summarizes the deprotection conditions for DMF in comparison to other common guanine protecting groups.

Guanine Protecting Group	Deprotection Reagent	Temperature	Time	Key Characteristics
dmf	Concentrated Ammonia	55°C	2 hours	Fast deprotection, ideal for G-rich sequences.[]
Concentrated Ammonia	65°C	1 hour	[]
AMA (Ammonia/Methylamine 1:1)	65°C	10 minutes	Ultra-fast deprotection.[8]
iBu	Concentrated Ammonia	55°C	8-15 hours	Standard, but slower deprotection.
Ac	AMA (Ammonia/Methylamine 1:1)	65°C	5 minutes	Compatible with ultra-fast deprotection protocols.
TAC	Concentrated Ammonia	55°C	15 minutes	Ultra-fast deprotection under mild conditions.[8]
Concentrated Ammonia	Room Temp.	2 hours	[8]

Experimental Protocols

The following are generalized protocols for the key chemical transformations involving DMT and DMF protecting groups in the context of dG phosphoramidite synthesis and oligonucleotide production.

Synthesis of 5'-O-DMT-N²-DMF-2'-deoxyguanosine-3'-O-(β-cyanoethyl-N,N-diisopropyl)phosphoramidite

This multi-step synthesis prepares the dG phosphoramidite ready for use in an oligonucleotide synthesizer.

Step 1: 5'-Hydroxyl Protection (DMT Application)

• Dry 2'-deoxyguanosine (B1662781) by co-evaporation with anhydrous pyridine.

• Dissolve the dried 2'-deoxyguanosine in anhydrous pyridine.

• Add 4,4'-dimethoxytrityl chloride (DMT-Cl) (typically 1.1-1.3 equivalents) to the solution under an inert atmosphere (e.g., argon).

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding methanol (B129727).

• Partition the mixture between a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and a saturated aqueous solution of sodium bicarbonate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting 5'-O-DMT-2'-deoxyguanosine by silica (B1680970) gel column chromatography.

Step 2: Exocyclic Amine Protection (DMF Application)

• Dissolve the purified 5'-O-DMT-2'-deoxyguanosine in a suitable solvent such as methanol or dimethylformamide (DMF).

• Add N,N-dimethylformamide dimethyl acetal (B89532) (DMF-DMA) (typically 2-4 equivalents).

• Stir the reaction at room temperature for 3-5 hours, monitoring by TLC.

• Upon completion, evaporate the solvent under reduced pressure.

• The crude 5'-O-DMT-N²-DMF-2'-deoxyguanosine is often used in the next step without further purification, or it can be purified by chromatography if necessary.

Step 3: Phosphitylation

• Thoroughly dry the 5'-O-DMT-N²-DMF-2'-deoxyguanosine under high vacuum.

• Dissolve the dried nucleoside in anhydrous dichloromethane or acetonitrile (B52724) under an inert atmosphere.

• Add a mild acid activator, such as 1H-tetrazole or 5-(ethylthio)-1H-tetrazole (ETT).

• Add 2-cyanoethyl-N,N-diisopropylchlorophosphoramidite or 2-cyanoethyl N,N,N',N'-tetraisopropylphosphordiamidite (typically 1.5-2.0 equivalents) dropwise to the stirred solution at 0°C or room temperature.[2]

• Stir the reaction for 2-4 hours at room temperature, monitoring by TLC or ³¹P NMR.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify the final DMT-dG(dmf) phosphoramidite by silica gel column chromatography to yield a white foam.

Use in Automated Oligonucleotide Synthesis

The synthesized DMT-dG(dmf) phosphoramidite is then used in an automated DNA synthesizer, which performs the following cyclical reactions:

Step 1: Detritylation (DMT Removal)

• The solid support-bound oligonucleotide is treated with a solution of a mild acid (e.g., 3% trichloroacetic acid in dichloromethane) to remove the 5'-DMT group, exposing the 5'-hydroxyl.[2]

Step 2: Coupling

• The dG phosphoramidite, dissolved in anhydrous acetonitrile, is mixed with an activator (e.g., 1H-tetrazole or ETT) and passed through the column containing the solid support. The activated phosphoramidite reacts with the free 5'-hydroxyl of the growing oligonucleotide chain.

Step 3: Capping

• Any unreacted 5'-hydroxyl groups are acetylated using a capping mixture (e.g., acetic anhydride (B1165640) and N-methylimidazole) to prevent them from participating in subsequent cycles.[3]

Step 4: Oxidation

• The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate triester using a solution of iodine in a mixture of water, pyridine, and tetrahydrofuran.[2][3]

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Final Cleavage and Deprotection (DMF Removal)

• After the final synthesis cycle, the solid support is transferred to a vial.

• A solution of concentrated aqueous ammonia or a 1:1 mixture of concentrated ammonia and 40% aqueous methylamine (AMA) is added to the vial.

• The vial is sealed and heated. For dmf-dG, deprotection can be achieved in 2 hours at 55°C or 1 hour at 65°C with concentrated ammonia, or in 10 minutes at 65°C with AMA.[][8]

• This treatment cleaves the oligonucleotide from the solid support and removes the DMF group from the guanine bases, as well as the cyanoethyl groups from the phosphate backbone and other base protecting groups.

• The solid support is removed by filtration, and the resulting solution containing the crude oligonucleotide is then purified.

Visualizing the Workflow and Structures

The following diagrams, generated using Graphviz, illustrate the key structures and processes described in this guide.

Caption: Synthesis of DMT-dG(DMF) Phosphoramidite.

Caption: The solid-phase oligonucleotide synthesis cycle.

Conclusion

The DMT and DMF protecting groups are indispensable tools in the chemical synthesis of deoxyguanosine-containing oligonucleotides. The acid-labile DMT group masterfully controls the stepwise elongation of the DNA chain while providing a means for real-time monitoring and subsequent purification. The base-labile DMF group, on the other hand, effectively shields the guanine base from unwanted reactions and offers the significant advantage of rapid removal, thereby enhancing the efficiency and purity of the final product, especially in the synthesis of G-rich sequences. A thorough understanding of the function and chemistry of these protecting groups is fundamental for researchers and professionals engaged in the development and manufacturing of high-quality synthetic DNA for a wide array of applications in biotechnology and medicine.

References

• 1. DMT-dG(dmf) Phosphoramidite | Benchchem [benchchem.com]
• 2. Synthesis of Guanosine and Deoxyguanosine Phosphoramidites with Cross-linkable Thioalkyl Tethers for Direct Incorporation into RNA and DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemie.uni-wuerzburg.de [chemie.uni-wuerzburg.de]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 7. Fast Deprotection [qualitysystems.com.tw]
• 8. DMT-dG(dmf) Phosphoramidite | AxisPharm [axispharm.com]

An In-depth Technical Guide on 5'-O-DMT-N2-DMF-dG

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for 5'-O-DMT-N2-DMF-dG, a key building block in the chemical synthesis of DNA. It outlines its physicochemical properties and its role within the broader context of solid-phase oligonucleotide synthesis.

Core Molecular Data

5'-O-DMT-N2-DMF-dG, more formally known as 5'-O-DMT-N2-(dimethylamino)methylidene-2'-deoxyguanosine, is a protected form of deoxyguanosine. The protecting groups (DMT and DMF) are essential for preventing unwanted side reactions during the stepwise assembly of a DNA polymer. The key quantitative data for this compound are summarized below.

Property	Value
Molecular Formula	C₃₄H₃₆N₆O₆
Molecular Weight	624.698 g/mol

Note: Data corresponds to the protected nucleoside, not its phosphoramidite (B1245037) derivative.[1]

Role in Oligonucleotide Synthesis

5'-O-DMT-N2-DMF-dG is a fundamental reagent used in the automated, solid-phase synthesis of custom DNA sequences (oligonucleotides). Its structure is engineered for this process:

• 5'-O-DMT group: The dimethoxytrityl (DMT) group protects the 5'-hydroxyl function of the deoxyribose sugar. This acid-labile group prevents the nucleoside from polymerizing with itself. It is removed at the beginning of each synthesis cycle to allow the addition of the next nucleotide.

• N2-DMF group: The dimethylformamidine (DMF) group protects the exocyclic amine of the guanine (B1146940) base. This prevents the amine from reacting with the activated phosphoramidite group of the incoming nucleotide, ensuring that chain elongation occurs exclusively at the 5'-hydroxyl position.

The compound is typically converted into a phosphoramidite by reacting its 3'-hydroxyl group before being used in a DNA synthesizer. This "activated" form is ready to couple with the free 5'-hydroxyl of the growing oligonucleotide chain, which is attached to a solid support.

Generalized Experimental Protocol: Coupling Step in Solid-Phase Synthesis

The primary experimental application for 5'-O-DMT-N2-DMF-dG (in its phosphoramidite form) is the coupling step within the standard cycle of solid-phase oligonucleotide synthesis. The following is a generalized methodology for a single coupling cycle.

Objective: To add a single deoxyguanosine nucleotide to a growing DNA chain immobilized on a solid support (e.g., Controlled Pore Glass - CPG).

Prerequisites:

• The solid support contains an initial nucleoside with a free 5'-OH group.

• The 5'-O-DMT-N2-DMF-dG has been converted to its 3'-CE phosphoramidite derivative.

• All reagents are anhydrous.

Methodology:

• Activation: The 5'-O-DMT-N2-DMF-dG phosphoramidite is mixed with an activator, typically an acidic azole catalyst such as tetrazole or a derivative thereof. This reaction occurs in an anhydrous solvent (e.g., acetonitrile) and forms a highly reactive phosphite (B83602) triester intermediate.

• Coupling: The solution containing the activated phosphoramidite is passed through the synthesis column containing the solid support. The free 5'-OH group of the immobilized DNA chain attacks the activated phosphorus atom, forming a new phosphite triester linkage and extending the DNA chain by one nucleotide. This reaction is rapid, typically achieving >99% efficiency in under a minute.

• Washing: The column is flushed with acetonitrile (B52724) to remove the excess phosphoramidite and activator.

• Capping: Any unreacted 5'-OH groups on the solid support are acetylated ("capped") using a mixture of acetic anhydride (B1165640) and N-methylimidazole. This prevents the formation of failure sequences (n-1mers) in subsequent cycles.

• Oxidation: The newly formed, unstable phosphite triester linkage is oxidized to a more stable pentavalent phosphate (B84403) triester linkage. This is typically achieved using a solution of iodine in a tetrahydrofuran/water/pyridine mixture.

This four-step cycle (coupling, washing, capping, oxidation) is repeated for each nucleotide to be added to the sequence. The initial detritylation (removal of the DMT group) of the support-bound nucleoside precedes the first coupling step.

Workflow Visualization

The following diagram illustrates the logical flow of incorporating a single dG nucleotide into a growing DNA chain during automated synthesis.

References

• 1. 5'-O-DMT-N2-DMF-dG, 5'-O-Dmt-N2-(Dimethylamino) Methylidene-2'-Deoxyguanosine [huarenscience.com]

Synthesis and Purification of 5'-O-DMT-N2-DMF-dG: A Technical Guide

This guide provides an in-depth overview of the chemical synthesis and purification of 5'-O-(4,4'-dimethoxytrityl)-N2-(N,N-dimethylformamidine)-2'-deoxyguanosine (5'-O-DMT-N2-DMF-dG), a critical protected nucleoside for the synthesis of oligonucleotides. This document is intended for researchers, scientists, and professionals in the fields of drug development and nucleic acid chemistry, offering detailed experimental protocols and data presentation.

Introduction

5'-O-DMT-N2-DMF-dG is a modified deoxyguanosine derivative widely used in solid-phase oligonucleotide synthesis. The molecule incorporates two key protecting groups:

• A 5'-O-Dimethoxytrityl (DMT) group: This acid-labile group protects the 5'-hydroxyl function of the deoxyribose sugar, preventing unwanted reactions during the oligonucleotide chain elongation. Its hydrophobic nature is also exploited for the efficient purification of the desired full-length oligonucleotides ("DMT-on" purification).

• An N2-Dimethylformamidine (DMF) group: This group protects the exocyclic amino function of the guanine (B1146940) base. The DMF group is advantageous as it is more labile than traditional protecting groups like isobutyryl, allowing for milder deprotection conditions. This is particularly crucial for the synthesis of oligonucleotides containing sensitive modifications.

The synthesis and purification of this compound are foundational steps for the successful chemical synthesis of therapeutic and diagnostic oligonucleotides.

Synthesis of 5'-O-DMT-N2-DMF-dG

The synthesis of 5'-O-DMT-N2-DMF-dG is typically a two-step process starting from commercially available 2'-deoxyguanosine (B1662781). The first step involves the selective protection of the 5'-hydroxyl group with DMT chloride, followed by the protection of the N2-amino group with N,N-dimethylformamide dimethyl acetal (B89532) (DMF-DMA).

Experimental Protocol: Synthesis

Step 1: Synthesis of 5'-O-DMT-2'-deoxyguanosine

• Preparation: Dry 2'-deoxyguanosine by co-evaporation with anhydrous pyridine.

• Reaction: Dissolve the dried 2'-deoxyguanosine in anhydrous pyridine. Add 4,4'-dimethoxytrityl chloride (DMT-Cl) in a single portion while stirring under an inert atmosphere (e.g., argon or nitrogen).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, quench the reaction by adding methanol.

• Work-up: Evaporate the reaction mixture to dryness. Co-evaporate the residue with toluene (B28343) to remove residual pyridine.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography to yield 5'-O-DMT-2'-deoxyguanosine.

Step 2: Synthesis of 5'-O-DMT-N2-DMF-dG

• Preparation: Dry the synthesized 5'-O-DMT-2'-deoxyguanosine.

• Reaction: Dissolve the dried 5'-O-DMT-2'-deoxyguanosine in anhydrous N,N-dimethylformamide (DMF). Add N,N-dimethylformamide dimethyl acetal (DMF-DMA).[1]

• Stirring: Stir the reaction mixture at room temperature for 48 hours.[1]

• Work-up: Concentrate the solution to dryness to obtain the crude 5'-O-DMT-N2-DMF-dG. The product can often be used in the next step without further purification if the reaction goes to completion.[1]

Synthesis Workflow

Caption: Synthesis workflow for 5'-O-DMT-N2-DMF-dG.

Purification of 5'-O-DMT-N2-DMF-dG

The purification of 5'-O-DMT-N2-DMF-dG is critical to ensure high purity for subsequent applications, primarily the synthesis of high-quality oligonucleotides. The method of choice is typically Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), which leverages the hydrophobicity of the DMT group.

Experimental Protocol: RP-HPLC Purification

This protocol outlines a general procedure for the purification of 5'-O-DMT-N2-DMF-dG.

Materials:

• Crude 5'-O-DMT-N2-DMF-dG

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water

• Mobile Phase B: Acetonitrile

• C18 reverse-phase HPLC column

• HPLC system with a UV detector

Methodology:

• Sample Preparation: Dissolve the crude product in a minimal amount of Mobile Phase A.

• HPLC Setup:

  • Equilibrate the C18 column with a starting mixture of Mobile Phase A and B (e.g., 95% A, 5% B).[2]

  • Set the column temperature to 55-60°C to minimize potential secondary structures.[2]

  • Set the UV detector to monitor at 260 nm.[2]

• Injection and Elution:

  • Inject the dissolved sample onto the column.

  • Run a linear gradient of increasing Mobile Phase B to elute the compounds. A typical gradient might be from 5% to 50% B over 30 minutes.[2]

  • The desired 5'-O-DMT-N2-DMF-dG, being more hydrophobic due to the DMT and DMF groups, will elute later than the less hydrophobic impurities such as the starting material (5'-O-DMT-dG).

• Fraction Collection: Collect the peak corresponding to the pure 5'-O-DMT-N2-DMF-dG.

• Post-Purification: Evaporate the collected fractions to dryness to obtain the purified product.

Purification Workflow

Caption: Purification workflow for 5'-O-DMT-N2-DMF-dG.

Data Presentation

The following table summarizes typical quantitative data for the synthesis and purification of 5'-O-DMT-N2-DMF-dG.

Parameter	Step 1: DMT Protection	Step 2: DMF Protection	Purification (RP-HPLC)
Starting Material	2'-deoxyguanosine	5'-O-DMT-dG	Crude 5'-O-DMT-N2-DMF-dG
Typical Yield	70-85%	91%[1]	>90% Recovery
Purity (Initial)	N/A	>95% (after Step 1)	~90%
Purity (Final)	>95%	>98% (if purified)	>99%
Analytical Method	TLC, NMR	TLC, NMR, HPLC	RP-HPLC

Conclusion

The synthesis and purification of 5'-O-DMT-N2-DMF-dG are well-established procedures that are fundamental to the production of synthetic oligonucleotides. The use of the DMT group provides a robust handle for purification, while the DMF protecting group allows for flexible deprotection strategies. The detailed protocols and workflows provided in this guide serve as a comprehensive resource for researchers and professionals in the field, enabling the consistent production of high-purity material for downstream applications in research, diagnostics, and therapeutics.

References

• 1. digital.csic.es [digital.csic.es]
• 2. benchchem.com [benchchem.com]

A Technical Guide to 5'-O-DMT-N2-DMF-dG: Synthesis, Purification, and Application in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5'-O-DMT-N2-DMF-dG, a crucial building block in the chemical synthesis of oligonucleotides. This document covers its chemical properties, supplier information, and detailed protocols for its application in solid-phase oligonucleotide synthesis, including deprotection and purification methodologies.

Core Compound Information and Supplier Details

5'-O-DMT-N2-DMF-dG, more formally known as 5'-O-(4,4'-Dimethoxytrityl)-N2-(N,N-dimethylformamidinyl)-2'-deoxyguanosine, is a protected nucleoside essential for the automated synthesis of DNA. The dimethoxytrityl (DMT) group at the 5' position and the dimethylformamidinyl (DMF) group at the N2 position of the guanine (B1146940) base provide temporary protection during the sequential addition of nucleotides. The phosphoramidite (B1245037) version of this compound, 5'-O-DMT-N2-DMF-2'-deoxyguanosine 3'-CE phosphoramidite, is the reactive monomer used in the synthesis process.

Below is a summary of the key chemical identifiers and a list of representative suppliers for both the protected nucleoside and its phosphoramidite derivative.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Representative Suppliers	Purity (Typical)
5'-O-DMT-N2-DMF-dG	40094-22-2	C34H36N6O6	624.69	MedChemExpress, Huaren Science	≥98% (HPLC)
5'-O-DMT-N2-DMF-2'-deoxyguanosine 3'-CE phosphoramidite	330628-04-1	C43H53N8O7P	824.90	BOC Sciences, BroadPharm, Sigma-Aldrich, AxisPharm	≥98% (HPLC)

Role in Oligonucleotide Synthesis

The primary application of 5'-O-DMT-N2-DMF-dG is in the form of its 3'-CE phosphoramidite derivative for the automated, solid-phase synthesis of DNA oligonucleotides. The protecting groups are instrumental for the efficiency and fidelity of the synthesis process. The 5'-DMT group prevents polymerization at the 5'-hydroxyl group and is removed at the beginning of each coupling cycle. The N2-DMF group on the guanine base is more labile than other protecting groups like isobutyryl (ibu), which allows for faster deprotection of the final oligonucleotide, a particularly useful feature for G-rich sequences.[1]

Experimental Protocols

The following sections provide detailed methodologies for the use of 5'-O-DMT-N2-DMF-dG phosphoramidite in oligonucleotide synthesis, subsequent deprotection, and purification.

Protocol 1: Automated Solid-Phase Oligonucleotide Synthesis

This protocol outlines the key steps in a single cycle of automated oligonucleotide synthesis using 5'-O-DMT-N2-DMF-dG 3'-CE phosphoramidite.

1. Detritylation:

• The synthesis cycle begins with the removal of the 5'-DMT protecting group from the nucleoside bound to the solid support.

• Reagent: 3% Trichloroacetic acid (TCA) in dichloromethane (B109758) (DCM).[2]

• Procedure: The TCA solution is passed through the synthesis column, cleaving the DMT group and leaving a free 5'-hydroxyl group ready for the next coupling reaction. The liberated DMT cation, which is orange, can be quantified spectrophotometrically to monitor coupling efficiency.

2. Coupling:

• The 5'-O-DMT-N2-DMF-dG 3'-CE phosphoramidite, activated by an activating agent, is added to the column.

• Reagents: 5'-O-DMT-N2-DMF-dG 3'-CE phosphoramidite, and an activator such as 5-(ethylthio)-1H-tetrazole (ETT).

• Procedure: The activated phosphoramidite reacts with the free 5'-hydroxyl group of the support-bound nucleoside, forming a phosphite (B83602) triester linkage.

3. Capping:

• Any unreacted 5'-hydroxyl groups are "capped" to prevent the formation of deletion mutations in the final oligonucleotide sequence.

• Reagents: Acetic anhydride (B1165640) and N-methylimidazole.

• Procedure: The capping reagents acetylate the unreacted 5'-hydroxyls, rendering them unable to participate in subsequent coupling steps.

4. Oxidation:

• The unstable phosphite triester linkage is converted to a more stable phosphate (B84403) triester.

• Reagent: A solution of iodine in a mixture of water, pyridine, and tetrahydrofuran.

• Procedure: The iodine solution is passed through the column, oxidizing the P(III) to P(V).

This four-step cycle is repeated for each nucleotide to be added to the growing oligonucleotide chain.

Protocol 2: Deprotection and Cleavage

Following synthesis, the oligonucleotide must be cleaved from the solid support and all protecting groups removed.

1. Cleavage from Solid Support and Base Deprotection:

• Reagent: Concentrated ammonium (B1175870) hydroxide (B78521).

• Procedure: The solid support is treated with concentrated ammonium hydroxide at room temperature or elevated temperatures (e.g., 55°C or 65°C).[1][3] This cleaves the oligonucleotide from the support and removes the cyanoethyl phosphate protecting groups and the N2-DMF protecting group from the guanine bases. The DMF group is more labile than the isobutyryl (ibu) group, allowing for faster deprotection times.[1] For example, deprotection with concentrated ammonia (B1221849) can be completed in 2 hours at 55°C or 1 hour at 65°C.[1]

• Alternative for Sensitive Oligonucleotides: For oligonucleotides containing sensitive modifications, a milder deprotection can be performed using 0.4 M NaOH in methanol/water (4:1 v/v) for 17 hours at room temperature. However, the DMF group is notably resistant to this condition and may require over 72 hours for complete removal.[4]

2. Removal of the 5'-DMT Group (if "DMT-on" purification is not used):

• If the final oligonucleotide was synthesized "DMT-off," this step is not necessary. If "DMT-on" purification is planned, the DMT group is left on during the initial deprotection and removed after purification.

• Reagent: 80% acetic acid in water.

• Procedure: The oligonucleotide is treated with the acidic solution to remove the 5'-DMT group.

Protocol 3: Purification by Reversed-Phase HPLC

High-performance liquid chromatography (HPLC) is a common method for purifying synthetic oligonucleotides. "DMT-on" purification is often preferred as the hydrophobic DMT group provides a strong retention handle for separation.

1. Sample Preparation:

• After cleavage and deprotection (with the 5'-DMT group still attached), the solution is dried down and redissolved in a suitable buffer for HPLC injection.

2. HPLC Conditions:

• Column: A reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of an aqueous buffer (e.g., triethylammonium (B8662869) acetate) and an organic solvent (e.g., acetonitrile).

• Procedure: The sample is injected onto the column. The hydrophobic "DMT-on" full-length oligonucleotide is retained more strongly than the "DMT-off" failure sequences (which were capped during synthesis and lack the DMT group).[5] The gradient is run to elute the failure sequences first, followed by the desired "DMT-on" product.

3. Post-Purification Detritylation:

• The collected fraction containing the "DMT-on" oligonucleotide is treated with an acid (e.g., 80% acetic acid) to remove the DMT group.

4. Desalting:

• The final purified and detritylated oligonucleotide is desalted using a method such as gel filtration or ethanol (B145695) precipitation to remove salts from the HPLC buffers.

Visualizing the Workflow

The following diagrams illustrate the key processes described in this guide.

Figure 1. Automated Oligonucleotide Synthesis Cycle.

Figure 2. Post-Synthesis Deprotection and Purification Workflow.

Signaling Pathways and Biological Activity

Based on the available scientific literature, 5'-O-DMT-N2-DMF-dG is a synthetic compound primarily used as a chemical tool for the synthesis of oligonucleotides. There is currently no evidence to suggest that this specific modified nucleoside is involved in any known biological signaling pathways or possesses inherent biological activity itself. Its role is confined to that of a protected building block in a chemical manufacturing process. The biological effects of the final oligonucleotide product are determined by its sequence and any other incorporated modifications, not by the transient protecting groups used during its synthesis.

Conclusion

5'-O-DMT-N2-DMF-dG and its phosphoramidite derivative are indispensable reagents in modern oligonucleotide synthesis. The strategic use of the DMT and DMF protecting groups facilitates high-yield, high-purity synthesis of custom DNA sequences. The protocols and workflows detailed in this guide provide a framework for researchers and professionals in the fields of molecular biology, drug discovery, and diagnostics to effectively utilize this compound in their work. While its direct biological role is not a feature, its indirect contribution to the synthesis of biologically active oligonucleotides is of paramount importance.

References

• 1. Fast Deprotection [qualitysystems.com.tw]
• 2. digital.csic.es [digital.csic.es]
• 3. scribd.com [scribd.com]
• 4. glenresearch.com [glenresearch.com]
• 5. atdbio.com [atdbio.com]

The Gatekeeper and the Accelerator: A Technical Guide to 5'-O-DMT-N2-DMF-dG in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The precise chemical synthesis of oligonucleotides is a cornerstone of modern molecular biology and therapeutic development. The phosphoramidite (B1245037) method, a robust and widely adopted technique, relies on a carefully orchestrated series of chemical reactions, safeguarded by protecting groups. Among the key players in this intricate process is 5'-O-DMT-N2-DMF-dG, a modified deoxyguanosine phosphoramidite. This technical guide delves into the critical roles of its constituent protecting groups—the 5'-O-Dimethoxytrityl (DMT) and the N2-Dimethylformamidine (DMF)—in ensuring the fidelity and efficiency of solid-phase oligonucleotide synthesis.

The Dual Protector: Unpacking the Roles of DMT and DMF

The successful synthesis of a specific oligonucleotide sequence requires the prevention of unwanted side reactions at various functional groups on the nucleoside building blocks. 5'-O-DMT-N2-DMF-dG is strategically designed with two key protecting groups to achieve this control.

The 5'-O-Dimethoxytrityl (DMT) Group: The Gatekeeper of Directional Synthesis

The primary function of the DMT group is to reversibly block the 5'-hydroxyl group of the deoxyguanosine nucleoside. This protection is paramount for enforcing the directional, 3'-to-5' synthesis of the oligonucleotide chain. By "capping" the 5'-end, the bulky DMT group provides steric hindrance, preventing self-polymerization and ensuring that each coupling reaction occurs specifically at the free 5'-hydroxyl group of the growing oligonucleotide chain attached to the solid support.

A key feature of the DMT group is its acid lability. It remains stable under the neutral and basic conditions of the coupling and oxidation steps but is readily and quantitatively cleaved by a brief treatment with a mild acid, such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA), at the beginning of each synthesis cycle. Upon cleavage, the DMT group forms a stable, bright orange-colored carbocation, which has a strong absorbance at approximately 495 nm. This property is ingeniously exploited for real-time monitoring of the coupling efficiency of each step in the synthesis.

The N2-Dimethylformamidine (DMF) Group: The Accelerator of Deprotection

The exocyclic amino group at the N2 position of guanine (B1146940) is nucleophilic and must be protected to prevent side reactions during the phosphitylation and coupling steps. While several protecting groups exist for this purpose, the dimethylformamidine (DMF) group offers a significant advantage in the final deprotection step.

The DMF group is classified as a "fast-deprotecting" group, meaning it can be removed under significantly milder and faster conditions compared to more traditional protecting groups like isobutyryl (ibu). This is particularly crucial for the synthesis of oligonucleotides containing sensitive modifications, such as fluorescent dyes or other labels, that might be degraded by harsh deprotection conditions. The use of DMF-protected dG can dramatically reduce the final deprotection time, thereby increasing throughput and minimizing the potential for base modification.

Quantitative Data in Oligonucleotide Synthesis

The efficiency of each step in oligonucleotide synthesis is critical for obtaining a high yield of the full-length product. The choice of protecting groups on the phosphoramidite monomers directly impacts these efficiencies.

Table 1: Comparison of Deprotection Times for Guanine Protecting Groups

Protecting Group	Deprotection Conditions	Deprotection Time	Reference(s)
N2-Dimethylformamidine (DMF)	Concentrated Ammonia at 55°C	2 hours
Concentrated Ammonia at 65°C	1 hour
AMA (Ammonium hydroxide/Methylamine) at 65°C	5-10 minutes
N2-isobutyryl (ibu)	Concentrated Ammonia at 55°C	~8 hours

Table 2: Typical Coupling Efficiencies in Phosphoramidite Synthesis

Parameter	Value	Reference(s)
Stepwise Coupling Efficiency	>99%
Overall Yield of a 20-mer (at 99% stepwise efficiency)	~82%
Overall Yield of a 100-mer (at 99% stepwise efficiency)	~37%

Note: Overall yield is calculated as (Stepwise Efficiency)^(Number of couplings). This highlights the critical importance of high stepwise coupling efficiency, which is facilitated by the effective protection and deprotection strategy afforded by molecules like 5'-O-DMT-N2-DMF-dG.

The Phosphoramidite Synthesis Cycle: An Experimental Workflow

The synthesis of an oligonucleotide is a cyclical process, with each cycle resulting in the addition of a single nucleotide to the growing chain. The use of 5'-O-DMT-N2-DMF-dG as the guanosine (B1672433) building block fits seamlessly into this workflow.

The Strategic Advantage of N2-DMF-dG in Modern Oligonucleotide Synthesis: A Technical Guide

For Immediate Release

In the landscape of synthetic DNA and RNA, the pursuit of efficiency, purity, and the ability to incorporate sensitive modifications is paramount. For researchers, scientists, and professionals in drug development, the choice of phosphoramidite (B1245037) building blocks is a critical determinant of success. This technical guide provides an in-depth analysis of the advantages of using N2-dimethylformamidine-2'-deoxyguanosine (N2-DMF-dG) in solid-phase DNA synthesis, offering a comprehensive overview of its benefits, supporting data, and detailed experimental protocols.

The use of N2-DMF-dG phosphoramidite has become a cornerstone of modern oligonucleotide synthesis, primarily due to its ability to address key challenges associated with the standard isobutyryl (iBu) protecting group for guanosine. The primary advantages of employing N2-DMF-dG lie in its significantly faster and milder deprotection kinetics and its role in minimizing depurination, a critical side reaction that can compromise the integrity of the final oligonucleotide product.

Core Advantages of N2-DMF-dG

The dimethylformamidine (dmf) protecting group on the exocyclic amine of guanine (B1146940) offers two main advantages over the traditional isobutyryl (iBu) group:

• Accelerated and Milder Deprotection: The dmf group is considerably more labile than the iBu group under basic conditions.[1][2] This allows for a dramatic reduction in deprotection times and the use of milder reagents, which is especially beneficial for oligonucleotides containing base-sensitive modifications.[3][4][5] The use of a 1:1 mixture of ammonium (B1175870) hydroxide (B78521) and methylamine (B109427) (AMA) allows for "UltraFAST" deprotection, often completing in as little as 5-10 minutes at 65°C.[6][7][8]

• Reduced Depurination: During the acidic detritylation step of each synthesis cycle, the glycosidic bond of purine (B94841) nucleosides is susceptible to cleavage, leading to depurination.[9] This results in chain cleavage upon final deprotection and the formation of truncated oligonucleotide sequences.[9] The electron-donating nature of the dmf group stabilizes the glycosidic bond of guanosine, rendering it more resistant to acid-catalyzed depurination compared to the electron-withdrawing acyl protecting groups like iBu.[9]

Quantitative Data Presentation

The following tables summarize the quantitative advantages of using N2-DMF-dG in terms of deprotection efficiency.

Table 1: Comparison of Deprotection Times for dG Protecting Groups with Ammonium Hydroxide

Protecting Group	Deprotection Conditions	Time for Complete Removal
N2-DMF-dG	Concentrated NH4OH at 55°C	1 hour[5]
N2-iBu-dG	Concentrated NH4OH at 55°C	5 hours[5]
N2-DMF-dG	Concentrated NH4OH at Room Temp.	2 hours[1]
N2-iBu-dG	Concentrated NH4OH at Room Temp.	8 hours[1]

Table 2: Deprotection Times using AMA (1:1 Ammonium Hydroxide/40% Methylamine)

Protecting Group	Temperature	Time for Complete Removal
N2-DMF-dG or N2-iBu-dG	Room Temperature	120 minutes[6][8]
N2-DMF-dG or N2-iBu-dG	65°C	5 minutes[6][8]

Note: For UltraFAST deprotection with AMA, it is recommended to use acetyl-protected dC (Ac-dC) to prevent a side reaction leading to the formation of N4-methyl-dC.[6][8]

Experimental Protocols

Standard Phosphoramidite Solid-Phase Synthesis Cycle

This protocol outlines the four main steps in each cycle of oligonucleotide synthesis on a solid support.

a. Deblocking (Detritylation): The 5'-O-dimethoxytrityl (DMT) group of the support-bound nucleoside is removed to free the 5'-hydroxyl group for the subsequent coupling reaction.

• Reagent: 3% Trichloroacetic Acid (TCA) or 3% Dichloroacetic Acid (DCA) in an inert solvent like dichloromethane (B109758) (DCM) or toluene.[3]

• Procedure: The deblocking reagent is passed through the synthesis column. The resulting orange-colored DMT cation is washed away. Extended exposure to the acid should be avoided to minimize depurination.[10]

b. Coupling: The next phosphoramidite monomer is added to the growing oligonucleotide chain.

• Reagents:

  • N2-DMF-dG phosphoramidite (or other protected phosphoramidites) dissolved in anhydrous acetonitrile.

  • An activator, such as a tetrazole derivative (e.g., 5-(ethylthio)-1H-tetrazole), also in anhydrous acetonitrile.[10]

• Procedure: The phosphoramidite and activator are mixed and delivered to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, which is then displaced by the 5'-hydroxyl group of the support-bound oligonucleotide, forming a phosphite (B83602) triester linkage.[10] Coupling efficiency is typically high, between 98% and 99.5%.[11]

c. Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion mutants in subsequent cycles.

• Reagents:

  • Capping Reagent A (e.g., acetic anhydride (B1165640) in tetrahydrofuran/lutidine).

  • Capping Reagent B (e.g., N-methylimidazole in tetrahydrofuran).

• Procedure: The two capping reagents are delivered to the synthesis column to permanently block the unreacted 5'-hydroxyls.[11]

d. Oxidation: The unstable phosphite triester linkage is converted to a more stable phosphotriester.

• Reagent: A solution of iodine in a mixture of water, and pyridine (B92270) or other organic base.

• Procedure: The oxidizing solution is passed through the column, converting the P(III) to a P(V) species.[4]

This four-step cycle is repeated for each nucleotide to be added to the sequence.

"UltraFAST" Cleavage and Deprotection Protocol using AMA

This protocol is suitable for oligonucleotides synthesized with the base-protecting group combination of Bz-dA, Ac-dC, and dmf-dG.[3]

• Reagent: AMA (a 1:1 v/v mixture of concentrated ammonium hydroxide and 40% aqueous methylamine).[6]

• Cleavage from Support:

  • Place the synthesis column in a suitable collection tube.

  • Pass the AMA solution through the column for 5 minutes at room temperature to cleave the oligonucleotide from the solid support.[8]

  • Collect the solution containing the oligonucleotide.

• Deprotection:

  • Transfer the collected solution to a sealed, pressure-tight vial.

  • Heat the vial at 65°C for 5-10 minutes.[3][6][8]

  • Cool the vial to room temperature before opening.

  • Evaporate the solution to dryness to obtain the deprotected oligonucleotide.

Mandatory Visualizations

Phosphoramidite Synthesis Cycle Workflow

Oligonucleotide Cleavage and Deprotection Pathways

References

• 1. digital.csic.es [digital.csic.es]
• 2. glenresearch.com [glenresearch.com]
• 3. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 4. atdbio.com [atdbio.com]
• 5. biotage.com [biotage.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. glenresearch.com [glenresearch.com]
• 10. DNA Oligonucleotide Synthesis [sigmaaldrich.com]
• 11. idtdna.com [idtdna.com]

Safeguarding the Keystone of Oligonucleotide Synthesis: A Technical Guide to the Storage and Stability of 5'-O-DMT-N2-DMF-dG Phosphoramidite

For Immediate Release

In the intricate world of oligonucleotide synthesis, the integrity of each molecular building block is paramount to the success of research, diagnostics, and the development of novel therapeutics. Among these, 5'-O-DMT-N2-DMF-dG phosphoramidite (B1245037), a critical deoxyguanosine analog, requires meticulous handling and storage to ensure its efficacy. This technical guide provides an in-depth analysis of the optimal storage conditions, stability profile, and essential handling protocols for this vital reagent, tailored for researchers, scientists, and professionals in drug development.

Executive Summary

5'-O-DMT-N2-DMF-dG phosphoramidite is susceptible to degradation via hydrolysis and oxidation, necessitating stringent storage conditions to preserve its chemical integrity. The primary recommendations are storage at low temperatures, typically between -10°C and -25°C, under a dry, inert atmosphere such as nitrogen or argon. While the dimethylformamidine (DMF) protecting group offers significant advantages in terms of rapid deprotection during synthesis, it may influence the compound's stability in solution compared to other protecting groups. This guide synthesizes available data on storage and stability, outlines protocols for stability assessment, and provides visual workflows to ensure the longevity and performance of this crucial phosphoramidite.

Optimal Storage Conditions

The longevity of 5'-O-DMT-N2-DMF-dG phosphoramidite is critically dependent on the environment in which it is stored. Exposure to moisture and oxygen can lead to the hydrolysis of the phosphoramidite linkage and oxidation of the phosphorus (III) center to a non-reactive phosphorus (V) species, rendering the molecule unsuitable for oligonucleotide synthesis.

Key Storage Recommendations:

• Temperature: For long-term storage, a temperature range of -10°C to -25°C is consistently recommended by suppliers. Some sources suggest that for solutions, storage at -80°C can extend the shelf-life to up to 6 months.

• Atmosphere: A dry, inert atmosphere is crucial. The compound should be stored under nitrogen or argon gas to minimize exposure to oxygen and moisture.

• Container: Vials should be sealed tightly to prevent the ingress of air and humidity.

• Light: While not as critical as temperature and atmosphere, protection from light is also recommended for solutions.

Quantitative Stability Data

Quantitative data on the stability of 5'-O-DMT-N2-DMF-dG phosphoramidite is limited in publicly available literature. However, studies comparing the degradation of various dG phosphoramidites in solution provide valuable insights. It is widely acknowledged that dG phosphoramidites are the least stable of the four standard deoxynucleoside phosphoramidites.

One study investigated the degradation of dG phosphoramidites with different N2-protecting groups in a propylene (B89431) carbonate solution containing water. The results indicated that the rate of degradation is dependent on the protecting group. The study highlighted that the degradation of dG phosphoramidites is a second-order reaction, suggesting an autocatalytic process. While specific degradation rates for dmf-dG in anhydrous acetonitrile (B52724) (the standard solvent for synthesis) are not provided, the data underscores the inherent instability of dG phosphoramidites and the importance of stringent anhydrous storage conditions.

Table 1: Summary of Recommended Storage Conditions and Stability Information

Parameter	Solid Form	In Solution (Anhydrous Acetonitrile)
Storage Temperature	-10°C to -25°C	-20°C for short-term (up to 1 month), -80°C for long-term (up to 6 months)
Atmosphere	Dry, Inert (Nitrogen or Argon)	Dry, Inert (Nitrogen or Argon)
Light Sensitivity	Not specified, but good practice	Protect from light
General Stability	More stable than in solution	Less stable; dG is the least stable of the four standard phosphoramidites
Known Degradation Pathways	Hydrolysis, Oxidation	Hydrolysis, Oxidation, Autocatalytic degradation

Experimental Protocols for Stability Assessment

To ensure the quality and reactivity of 5'-O-DMT-N2-DMF-dG phosphoramidite, particularly for critical applications, performing in-house stability studies is recommended. The following protocols are based on standard analytical techniques for phosphoramidite analysis.

Protocol for Stability Study under Accelerated Conditions

This protocol outlines a method to assess the stability of the phosphoramidite under stressed conditions to predict its long-term stability.

Objective: To determine the degradation rate of 5'-O-DMT-N2-DMF-dG phosphoramidite at an elevated temperature.

Materials:

• 5'-O-DMT-N2-DMF-dG phosphoramidite (solid)

• Anhydrous acetonitrile (<30 ppm water)

• Anhydrous solvent for dissolution (e.g., acetonitrile)

• Inert gas (Nitrogen or Argon)

• Sealed vials

• Temperature-controlled incubator or oven

• HPLC system with a suitable C18 column

• ³¹P NMR spectrometer

Procedure:

• Sample Preparation:

  • Under an inert atmosphere, accurately weigh a known amount of 5'-O-DMT-N2-DMF-dG phosphoramidite into several vials.

  • Add a precise volume of anhydrous acetonitrile to each vial to create solutions of a known concentration (e.g., 0.1 M).

  • Seal the vials tightly under the inert atmosphere.

• Storage:

  • Store the vials at an elevated temperature (e.g., 37°C or 45°C).

  • Store a control set of vials at the recommended storage temperature (-20°C).

• Time Points:

  • At designated time points (e.g., 0, 24, 48, 72, 96, and 168 hours), remove one vial from the elevated temperature and one from the control storage.

• Analysis:

  • Immediately analyze the samples by both HPLC and ³¹P NMR.

  • HPLC Analysis:

    • Dilute the sample to an appropriate concentration for analysis.

    • Inject the sample onto a C18 column.

    • Use a suitable gradient of acetonitrile and an aqueous buffer (e.g., triethylammonium (B8662869) acetate) to separate the intact phosphoramidite from its degradation products.

    • Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 260 nm).

    • Calculate the percentage of the intact phosphoramidite peak area relative to the total peak area.

  • ³¹P NMR Analysis:

    • Acquire a ³¹P NMR spectrum of the sample.

    • The intact phosphoramidite will show characteristic signals around 148-150 ppm (as a pair of diastereomers).

    • Hydrolysis products (H-phosphonate) will appear around 7-10 ppm, and oxidized species (P(V)) will be in the 0-5 ppm region.

    • Quantify the relative amounts of each species by integrating the corresponding peaks.

Logical Workflow for Handling and Use

To minimize degradation during routine laboratory use, a strict workflow should be followed.

Figure 1. Recommended workflow for handling 5'-O-DMT-N2-DMF-dG phosphoramidite.

Degradation Pathway and Key Considerations

The primary degradation pathways for phosphoramidites are hydrolysis and oxidation. The presence of even trace amounts of water can lead to the formation of an H-phosphonate species, which is inactive in the standard coupling reaction. Oxidation converts the trivalent phosphorus to a pentavalent phosphate, which also does not participate in chain elongation.

Figure 2. Primary degradation pathways of phosphoramidites.

Critical Considerations:

• Solvent Quality: Always use high-quality, anhydrous acetonitrile with a water content of less than 30 ppm for dissolving phosphoramidites.

• Inert Gas System: Ensure that the inert gas supply to the synthesizer and for manual handling is dry and of high purity.

• Handling Technique: When handling the solid, allow the

Protocols & Analytical Methods

Protocol for the Use of 5'-O-DMT-N2-DMF-dG in Automated DNA Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the utilization of 5'-O-DMT-N2-dimethylformamidine-2'-deoxyguanosine-3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite (5'-O-DMT-N2-DMF-dG) in automated solid-phase oligonucleotide synthesis. This phosphoramidite (B1245037) is a crucial building block for the incorporation of deoxyguanosine (dG) residues into synthetic DNA. The dimethylformamidine (DMF) protecting group on the N2 position of guanine (B1146940) offers advantages in terms of deprotection kinetics, allowing for faster and milder cleavage and deprotection protocols compared to the more traditional isobutyryl (iBu) group.[1][2] This makes it particularly suitable for the synthesis of sensitive modified oligonucleotides.[1][3]

Key Features of 5'-O-DMT-N2-DMF-dG

5'-O-DMT-N2-DMF-dG is a standard DNA phosphoramidite monomer designed for high coupling efficiency and sequence fidelity in solid-phase oligonucleotide synthesis.[4] Its key components include:

• 5'-Dimethoxytrityl (DMT) group: Protects the 5'-hydroxyl group, enabling controlled, stepwise addition of nucleotides in the 3' to 5' direction.[4] It is removed at the beginning of each synthesis cycle to allow for the coupling of the next phosphoramidite.

• N2-Dimethylformamidine (DMF) group: Protects the exocyclic amine of the guanine base. The DMF group is significantly more labile than the isobutyryl (iBu) group, facilitating rapid deprotection under milder conditions.[1][2]

• Cyanoethyl (CE) group: Protects the phosphite (B83602) triester linkage during synthesis.[4]

• Diisopropylamino group: The reactive moiety that couples with the free 5'-hydroxyl of the growing oligonucleotide chain.

Automated DNA Synthesis Cycle

The automated synthesis of DNA oligonucleotides using 5'-O-DMT-N2-DMF-dG follows a well-established four-step cycle for each nucleotide addition. This cycle is repeated until the desired sequence is assembled.

The Four Steps of the Synthesis Cycle:

• Detritylation (Deblocking): The DMT group is removed from the 5'-hydroxyl of the support-bound nucleotide using a mild acid, typically trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in dichloromethane.[5] The resulting free 5'-hydroxyl group is then ready for the next coupling reaction. The orange color of the cleaved DMT cation can be used to monitor coupling efficiency.[2]

• Coupling: The 5'-O-DMT-N2-DMF-dG phosphoramidite, dissolved in anhydrous acetonitrile (B52724), is activated by a weak acid, such as 5-(ethylthio)-1H-tetrazole (ETT), and delivered to the solid support. The activated phosphoramidite then reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain. High coupling efficiencies are crucial for the synthesis of long oligonucleotides.[5]

• Capping: Any unreacted 5'-hydroxyl groups that failed to couple with the phosphoramidite are acetylated ("capped") to prevent the formation of deletion mutants (n-1 sequences) in subsequent cycles.[6] This is typically achieved using a mixture of acetic anhydride (B1165640) and N-methylimidazole.[2]

• Oxidation: The unstable phosphite triester linkage formed during coupling is oxidized to a more stable phosphate (B84403) triester using an oxidizing agent, typically an iodine solution in the presence of water and pyridine.[2]

Fig. 1: Automated DNA Synthesis Workflow

Experimental Protocols

Reagent Preparation

• Phosphoramidite Solution: Dissolve 5'-O-DMT-N2-DMF-dG in anhydrous acetonitrile to the concentration recommended by the synthesizer manufacturer (typically 0.065-0.1 M).[1] It is crucial to use anhydrous solvents to prevent hydrolysis of the phosphoramidite, which would lower coupling efficiency.[5]

• Activator Solution: Prepare the activator solution (e.g., ETT, DCI) in anhydrous acetonitrile according to the instrument manufacturer's instructions.

• Deblocking Solution: Prepare a solution of 3% TCA or DCA in dichloromethane. For long oligonucleotides, DCA is recommended to minimize depurination.[5]

• Capping Solutions: Cap A (acetic anhydride) and Cap B (N-methylimidazole/pyridine/THF).

• Oxidizing Solution: A solution of iodine in THF/water/pyridine.

Automated Synthesis Protocol

The following is a generalized protocol for a standard automated DNA synthesizer. Specific parameters such as delivery times and volumes should be optimized based on the synthesizer model and synthesis scale.

Step	Reagent(s)	Typical Wait Time
1. Detritylation	3% DCA in Dichloromethane	60 - 120 seconds
Wash	Anhydrous Acetonitrile	30 - 60 seconds
2. Coupling	5'-O-DMT-N2-DMF-dG + Activator	25 - 60 seconds
Wash	Anhydrous Acetonitrile	30 - 60 seconds
3. Capping	Capping A + Capping B	15 - 30 seconds
Wash	Anhydrous Acetonitrile	30 - 60 seconds
4. Oxidation	Iodine Solution	15 - 30 seconds
Wash	Anhydrous Acetonitrile	30 - 60 seconds

Table 1: Generalized Automated DNA Synthesis Cycle Parameters

Cleavage and Deprotection

Upon completion of the synthesis, the oligonucleotide must be cleaved from the solid support, and the protecting groups on the phosphate backbone (cyanoethyl) and the nucleobases (DMF) must be removed. The lability of the DMF group allows for significantly faster deprotection compared to iBu-dG.

Deprotection Cocktails and Conditions

The choice of deprotection reagent and conditions depends on the presence of other sensitive modifications on the oligonucleotide.

Deprotection Method	Reagent	Temperature	Duration	Notes
Standard	Concentrated Ammonium (B1175870) Hydroxide (B78521)	55°C	1 hour	Sufficient for deprotecting A, C, and dmf-dG.[2]
UltraFast	Ammonium Hydroxide / 40% Methylamine (AMA) (1:1 v/v)	65°C	5 - 10 minutes	Requires the use of Ac-dC to prevent base modification.[3][7][8]
Mild	Tert-Butylamine/water (1:3 v/v)	60°C	6 hours	Sufficient to deprotect A, C and dmf-dG.[7]
Alternative Mild	Tert-Butylamine/methanol/water (1:1:2 v/v)	55°C	Overnight	Recommended for TAMRA-containing oligonucleotides.[8]
UltraMild	0.05 M Potassium Carbonate in Methanol	Room Temperature	4 hours	For use with UltraMILD phosphoramidites (Pac-dA, Ac-dC, iPr-Pac-dG).[8]

Table 2: Deprotection Conditions for Oligonucleotides Containing N2-DMF-dG

General Deprotection Protocol (using AMA)

• Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

• Add the AMA solution (pre-mixed 1:1 ratio of concentrated ammonium hydroxide and 40% aqueous methylamine) to the vial, ensuring the support is fully submerged.

• Seal the vial tightly and place it in a heating block at 65°C for 10 minutes.

• Allow the vial to cool to room temperature.

• Carefully uncap the vial in a fume hood.

• Transfer the supernatant containing the deprotected oligonucleotide to a new tube.

• Wash the support with a small volume of water and combine it with the supernatant.

• Dry the oligonucleotide solution using a vacuum concentrator.

• The dried oligonucleotide can be resuspended in water or a suitable buffer for purification.

Troubleshooting

High-quality oligonucleotide synthesis requires careful attention to reagent quality and instrument maintenance.

Issue	Potential Cause(s)	Recommended Action(s)
Low Coupling Efficiency	- Moisture in reagents or lines.- Degraded phosphoramidite.- Inefficient activator.	- Use fresh, anhydrous acetonitrile.- Store phosphoramidites under inert gas at -20°C.- Use fresh activator solution.
Depurination	- Prolonged or repeated exposure to acid during detritylation.	- Use DCA instead of TCA for deblocking.- Minimize detritylation time.
Incomplete Deprotection	- Insufficient deprotection time or temperature.- Degraded deprotection reagent.	- Ensure proper time and temperature for the chosen protocol.- Use fresh deprotection reagents.
n+1 Species	- Acidic activators can cause some detritylation of the dG phosphoramidite, leading to GG dimer formation.[5]	- This is more significant for long oligos; purification is required to remove this impurity.

Table 3: Troubleshooting Guide for Oligonucleotide Synthesis

Fig. 2: Troubleshooting Logical Workflow

Purification and Analysis

Following deprotection, the crude oligonucleotide mixture contains the full-length product, truncated sequences (failure sequences), and residual protecting groups.[6] Purification is necessary to isolate the desired full-length oligonucleotide. Common purification methods include:

• DMT-on Cartridge Purification: If the final DMT group is left on after synthesis ("DMT-on"), the oligonucleotide can be purified using a reverse-phase cartridge that retains the hydrophobic DMT-containing full-length product while shorter, DMT-less failure sequences are washed away. The DMT group is then cleaved post-purification.[3]

• High-Performance Liquid Chromatography (HPLC): Both reverse-phase and ion-exchange HPLC can be used to achieve high-purity oligonucleotides.

• Polyacrylamide Gel Electrophoresis (PAGE): PAGE provides high resolution and is often used for the purification of long oligonucleotides.

The purity and identity of the final product should be confirmed by analytical techniques such as analytical HPLC and mass spectrometry.

Conclusion

The use of 5'-O-DMT-N2-DMF-dG phosphoramidite is a cornerstone of modern automated DNA synthesis. Its favorable deprotection kinetics allow for rapid and efficient production of oligonucleotides, including those with sensitive modifications. By following the detailed protocols and troubleshooting guidelines presented in this document, researchers can achieve high yields of high-quality synthetic DNA for a wide range of applications in research, diagnostics, and therapeutics.

References

• 1. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 2. biotage.com [biotage.com]
• 3. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 4. shop.hongene.com [shop.hongene.com]
• 5. glenresearch.com [glenresearch.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]

Application Notes and Protocols for 5'-O-DMT-N2-DMF-dG Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

Introduction

The efficiency of the coupling step in solid-phase oligonucleotide synthesis is a critical determinant of the overall yield and purity of the final product. Even minor decreases in coupling efficiency can lead to a significant accumulation of truncated sequences, particularly in the synthesis of long oligonucleotides.[1] This document provides detailed application notes and protocols for the use of 5'-O-DMT-N2-dimethylformamidine-deoxyguanosine phosphoramidite (B1245037) (5'-O-DMT-N2-DMF-dG phosphoramidite), a key building block in DNA synthesis. The dimethylformamidine (DMF) protecting group on the exocyclic amine of guanine (B1146940) offers advantages in terms of stability and deprotection kinetics compared to the more traditional isobutyryl (iBu) group.[2] These notes are intended to guide researchers, scientists, and drug development professionals in optimizing the coupling efficiency of this reagent to achieve high-yield, high-purity oligonucleotide synthesis.

Factors Influencing Coupling Efficiency

The coupling efficiency of 5'-O-DMT-N2-DMF-dG phosphoramidite is influenced by a multitude of factors that must be carefully controlled to ensure optimal performance. These include:

• Reagent Quality: The purity of the phosphoramidite, activator, and solvents is paramount. The presence of moisture, in particular, is highly detrimental as it can react with the activated phosphoramidite, leading to a loss of coupling efficiency.[3] Using anhydrous acetonitrile (B52724) and ensuring the dryness of all reagents and the synthesizer is crucial.[3]

• Activator: The choice and concentration of the activator are critical for the efficient protonation of the phosphoramidite's diisopropylamino group, forming a highly reactive intermediate.[4] Common activators include 1H-tetrazole and its derivatives, such as 5-ethylthio-1H-tetrazole (ETT), and 4,5-dicyanoimidazole (B129182) (DCI).[5][6][7] The acidity of the activator can influence the rate of both the coupling reaction and potential side reactions like detritylation.[7]

• Coupling Time: The time allowed for the coupling reaction to proceed to completion is a key parameter. While longer coupling times can help drive the reaction to completion, especially for sterically hindered bases, excessively long times may lead to side reactions. Typical coupling times for standard phosphoramidites are on the order of minutes.[8]

• Phosphoramidite Concentration: A higher concentration of the phosphoramidite solution can help to drive the coupling reaction forward, improving efficiency.[5]

• Sequence Composition: The local sequence context can influence coupling efficiency. Purine-rich sequences, and particularly G-rich sequences, can present steric challenges that may require longer coupling times or more potent activators.[]

• Solid Support: The type and porosity of the solid support can affect reagent accessibility and, consequently, coupling efficiency.

Quantitative Data on Coupling Efficiency

While suppliers of 5'-O-DMT-N2-DMF-dG phosphoramidite often claim "high coupling efficiency," specific quantitative values are highly dependent on the experimental conditions used for oligonucleotide synthesis.[10] However, for high-quality synthesis, per-step coupling efficiencies are expected to be greater than 99%. The impact of coupling efficiency on the theoretical yield of full-length product is illustrated in the table below.

Oligonucleotide Length (bases)	Theoretical Yield at 98.5% Coupling Efficiency	Theoretical Yield at 99.0% Coupling Efficiency	Theoretical Yield at 99.5% Coupling Efficiency
20	77.4%	82.6%	88.0%
50	52.0%	60.5%	70.3%
100	27.0%	36.6%	50.9%

Data compiled from multiple sources on oligonucleotide synthesis principles.

It is highly recommended that users determine the coupling efficiency of their specific lots of phosphoramidite under their own optimized synthesis conditions using the protocol provided below.

Experimental Protocols

Protocol 1: Standard Oligonucleotide Synthesis Cycle

This protocol outlines the four main steps of a single cycle in solid-phase oligonucleotide synthesis using phosphoramidite chemistry.

1. Deblocking (Detritylation):

• Reagent: Dichloroacetic acid (DCA) or Trichloroacetic acid (TCA) in dichloromethane (B109758) (DCM).

• Procedure: The deblocking solution is passed through the synthesis column to remove the 5'-dimethoxytrityl (DMT) protecting group from the terminal nucleotide of the growing chain, exposing a free 5'-hydroxyl group. This is followed by a wash with anhydrous acetonitrile (ACN).[5]

2. Coupling:

• Reagents: 5'-O-DMT-N2-DMF-dG phosphoramidite, activator (e.g., 5-ethylthio-1H-tetrazole (ETT) or 4,5-dicyanoimidazole (DCI)) in ACN.

• Procedure: The activated phosphoramidite is delivered to the synthesis column, where it reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain, forming a phosphite (B83602) triester linkage.[2][5]

3. Capping:

• Reagents: Capping A (acetic anhydride) and Capping B (N-methylimidazole).

• Procedure: A mixture of the capping reagents is passed through the column to acetylate any unreacted 5'-hydroxyl groups, preventing them from participating in subsequent coupling cycles.[5]

4. Oxidation:

• Reagent: Iodine solution (e.g., 0.02 M iodine in THF/Pyridine/Water).

• Procedure: The oxidizer is delivered to the column to convert the unstable phosphite triester linkage into a more stable phosphotriester.

Protocol 2: Determination of Coupling Efficiency using the Trityl Cation Assay

The stepwise coupling efficiency can be reliably determined by measuring the absorbance of the DMT cation released during the deblocking step of each cycle. The intensity of the orange-colored DMT cation is directly proportional to the number of molecules that were successfully coupled in the previous cycle.

Materials:

• DNA synthesizer with an integrated or offline UV-Vis spectrophotometer.

• Reagents for oligonucleotide synthesis as described in Protocol 1.

• 0.1 M Toluenesulfonic acid in acetonitrile (for manual assay).

Procedure:

• Synthesizer Setup: Program the DNA synthesizer to collect the trityl-containing fractions from the deblocking step of each cycle.

• Synthesis: Initiate the synthesis of a test oligonucleotide (e.g., a simple homopolymer like T10 or a mixed-base sequence).

• Trityl Collection: The synthesizer will automatically divert the effluent from the deblocking step into collection vials for each cycle.

• Spectrophotometric Measurement:

  • Online Monitoring: If the synthesizer is equipped with an online trityl monitor, the absorbance at approximately 495 nm will be recorded for each cycle.

  • Offline Measurement: If collecting fractions, dilute each fraction to a fixed volume with 0.1 M toluenesulfonic acid in acetonitrile and measure the absorbance at 495 nm using a spectrophotometer.

• Calculation of Coupling Efficiency:

  • The stepwise coupling efficiency for a given cycle (n) is calculated as: Efficiency (%) = (Absorbance at cycle n / Absorbance at cycle n-1) x 100

  • The average coupling efficiency is the geometric mean of the individual stepwise efficiencies.

Visualizations

Caption: The four-step cycle of phosphoramidite-based oligonucleotide synthesis.

Caption: Workflow for determining coupling efficiency via the trityl cation assay.

Troubleshooting

Issue	Potential Cause(s)	Recommended Action(s)
Low Coupling Efficiency	- Moisture in reagents or on the synthesizer.- Degraded phosphoramidite or activator.- Insufficient coupling time.- Low phosphoramidite concentration.- Suboptimal activator.	- Use fresh, anhydrous reagents.- Ensure the synthesizer is dry.- Increase coupling time, especially for G-rich sequences.- Increase phosphoramidite concentration.- Consider a more active activator like DCI.
G-Rich Sequence Problems	- Steric hindrance leading to incomplete coupling.- Formation of G-quadruplexes.	- Increase coupling time for dG additions.- Use a stronger activator.- Consider modified phosphoramidites designed to disrupt secondary structures.
Inconsistent Trityl Readings	- Incomplete deblocking.- Fluctuations in reagent delivery.	- Ensure complete detritylation by optimizing deblocking time and reagent concentration.- Check synthesizer fluidics and reagent levels.

Conclusion

Achieving high coupling efficiency with 5'-O-DMT-N2-DMF-dG phosphoramidite is essential for the successful synthesis of high-quality oligonucleotides. By carefully controlling experimental parameters, particularly reagent quality, and by routinely monitoring coupling efficiency using the trityl cation assay, researchers can optimize their synthesis protocols to maximize the yield of full-length product. The use of the DMF protecting group provides advantages for rapid deprotection, contributing to the overall efficiency and purity of the final oligonucleotide product.

References

• 1. benchchem.com [benchchem.com]
• 2. DMT-dG(dmf) Phosphoramidite | Benchchem [benchchem.com]
• 3. glenresearch.com [glenresearch.com]
• 4. biotage.com [biotage.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. WO1998016540A1 - Improved coupling activators for oligonucleotide synthesis - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 10. shop.hongene.com [shop.hongene.com]

Application Notes and Protocols for Incorporating 5'-O-DMT-N2-DMF-dG into Custom Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the successful incorporation of 5'-O-DMT-N2-dimethylformamidine-deoxyguanosine (5'-O-DMT-N2-DMF-dG) into custom synthetic oligonucleotides. This phosphoramidite (B1245037) is a crucial building block for synthesizing high-purity oligonucleotides, particularly those that are sensitive to standard deprotection conditions or are rich in guanosine (B1672433) content. The use of the labile dimethylformamidine (DMF) protecting group for the exocyclic amine of guanine (B1146940) allows for milder and faster deprotection protocols, minimizing the formation of impurities.[1][2]

Introduction to N2-DMF-dG Phosphoramidite

Standard solid-phase oligonucleotide synthesis relies on the phosphoramidite methodology, which involves the sequential addition of nucleotide monomers to a growing chain on a solid support. Protecting groups are essential to prevent unwanted side reactions on the exocyclic amines of the nucleobases. For guanosine, the isobutyryl (iBu) group has been traditionally used. However, its removal requires prolonged exposure to harsh alkaline conditions, which can be detrimental to sensitive modifications on the oligonucleotide and can be the rate-determining step in deprotection.[1]

The 5'-O-DMT-N2-DMF-dG phosphoramidite offers a significant advantage due to the lability of the DMF group.[3] This allows for more rapid and milder deprotection conditions, making it the preferred choice for the synthesis of complex and modified oligonucleotides.[1]

Key Advantages of using N2-DMF-dG:

• Faster Deprotection: The DMF group is cleaved more readily than the iBu group, significantly reducing deprotection times.[4]

• Milder Conditions: Enables the use of milder deprotection reagents and lower temperatures, preserving the integrity of sensitive moieties within the oligonucleotide.[1][2]

• Reduced Impurities: Minimizes base modifications and degradation of the final product, leading to higher purity.

• Ideal for G-Rich Sequences: Reduces the risk of incomplete deprotection, which can be a problem with G-rich oligonucleotides when using dG(iBu).

Data Presentation: Synthesis and Deprotection Parameters

The following tables summarize key quantitative data related to the use of 5'-O-DMT-N2-DMF-dG phosphoramidite in oligonucleotide synthesis.

Table 1: Coupling Efficiency and Theoretical Yield

The efficiency of each coupling step is critical for the overall yield of the full-length oligonucleotide. Even small decreases in coupling efficiency have a significant impact on the final yield, especially for longer oligonucleotides.

Coupling Efficiency per Step	Theoretical Yield of a 20-mer (%)	Theoretical Yield of a 50-mer (%)	Theoretical Yield of a 100-mer (%)
99.5%	91.0	78.2	60.6
99.0%	82.6	61.0	36.6
98.5%	74.9	47.6	22.1
98.0%	67.9	36.4	13.3

Theoretical yield is calculated as (Coupling Efficiency)^n-1, where n is the number of bases. High coupling efficiencies of >98% are typically achieved with 5'-O-DMT-N2-DMF-dG phosphoramidite under optimized conditions.[5]

Table 2: Comparison of Deprotection Conditions for N2-DMF-dG

The choice of deprotection reagent and conditions depends on the presence of other sensitive modifications in the oligonucleotide.

Deprotection Reagent	Temperature (°C)	Time	Notes
Ammonium (B1175870) Hydroxide (B78521) (30%)	Room Temperature	16 hours	Standard condition, effective for complete deprotection.[6]
Ammonium Hydroxide (30%)	55	1 hour	Faster deprotection compared to room temperature.[1][2]
Ammonium Hydroxide (30%)	65	2 hours	Rapid deprotection.[6]
AMA (Ammonium Hydroxide/40% Methylamine 1:1)	Room Temperature	120 minutes	"UltraFAST" deprotection. Requires the use of Ac-dC to prevent base modification.[6][7]
AMA (Ammonium Hydroxide/40% Methylamine 1:1)	55	10 minutes	Rapid "UltraFAST" deprotection.[6][7]
AMA (Ammonium Hydroxide/40% Methylamine 1:1)	65	5 minutes	Very rapid "UltraFAST" deprotection.[6][7]
t-Butylamine/Methanol/Water (1:1:2)	55	Overnight	Alternative mild condition, suitable for sensitive dyes like TAMRA.[8]
0.4 M NaOH in MeOH/Water (4:1 v/v)	Room Temperature	> 72 hours	DMF group is remarkably resistant to this condition. Not recommended.[7]

Experimental Protocols

The following protocols provide a detailed methodology for the incorporation of 5'-O-DMT-N2-DMF-dG into custom oligonucleotides using an automated solid-phase synthesizer.

Solid-Phase Oligonucleotide Synthesis Workflow

This workflow outlines the cyclical process of adding each nucleotide to the growing chain.

Caption: Automated solid-phase oligonucleotide synthesis cycle.

Pre-Synthesis Preparation

• Reagent Preparation:

  • Dissolve 5'-O-DMT-N2-DMF-dG phosphoramidite in anhydrous acetonitrile (B52724) to the concentration recommended by the synthesizer manufacturer (typically 0.1 M).

  • Ensure all other reagents (activator, capping solutions, oxidizing solution, deblocking solution) are fresh and anhydrous.

• Synthesizer Setup:

  • Install the phosphoramidite vial on the designated port of the DNA synthesizer.

  • Program the desired oligonucleotide sequence into the synthesizer software.

  • Select the appropriate synthesis scale and solid support (e.g., Controlled Pore Glass - CPG) functionalized with the 3'-terminal nucleoside.

Automated Synthesis Cycle

The synthesizer will automatically perform the following steps for each cycle of nucleotide addition:

• Deblocking (Detritylation): The 5'-DMT protecting group is removed from the support-bound nucleoside by treatment with a solution of trichloroacetic acid (TCA) in dichloromethane (DCM). The resulting orange-colored trityl cation is monitored to determine the coupling efficiency of the previous cycle.[1]

• Coupling: The 5'-O-DMT-N2-DMF-dG phosphoramidite is activated by an activator (e.g., 5-(ethylthio)-1H-tetrazole (ETT) or dicyanoimidazole (DCI)) and delivered to the synthesis column. The activated phosphoramidite reacts with the free 5'-hydroxyl group of the support-bound chain.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a mixture of acetic anhydride and N-methylimidazole. This prevents the formation of deletion-mutant oligonucleotides.[1]

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphotriester using a solution of iodine in a mixture of tetrahydrofuran, pyridine, and water.[1]

These four steps are repeated until the desired oligonucleotide sequence is assembled.

Cleavage and Deprotection Protocol

This protocol describes the removal of the oligonucleotide from the solid support and the removal of all protecting groups.

Caption: Post-synthesis cleavage, deprotection, and purification workflow.

Method 1: Standard Deprotection with Ammonium Hydroxide

This method is suitable for oligonucleotides without base-labile modifications.

• Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

• Add concentrated ammonium hydroxide (28-30%) to the vial, ensuring the support is fully submerged (typically 1-2 mL for a 1 µmol scale synthesis).

• Seal the vial tightly and incubate at 55°C for at least 1 hour.[1][2] For complete deprotection, especially of other standard protecting groups, longer incubation times may be necessary (see Table 2).

• Allow the vial to cool to room temperature.

• Carefully transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new tube.

• Wash the solid support with 0.5 mL of water and combine the wash with the supernatant.

• Evaporate the ammonium hydroxide solution to dryness using a centrifugal vacuum evaporator.

• Resuspend the oligonucleotide pellet in an appropriate buffer for purification.

Method 2: "UltraFAST" Deprotection with AMA

This method is significantly faster but requires the use of acetyl-protected dC (Ac-dC) during synthesis to avoid side reactions.[6][8]

• Transfer the solid support to a screw-cap vial.

• Prepare the AMA reagent by mixing equal volumes of concentrated ammonium hydroxide and 40% aqueous methylamine.

• Add the AMA reagent to the solid support.

• Seal the vial tightly and incubate at 65°C for 5-10 minutes.[6][8]

• Cool the vial and process the sample as described in steps 5-8 of the standard deprotection protocol.

Purification and Quality Control

Purification is essential to remove truncated sequences (failure sequences) and other impurities generated during synthesis and deprotection.

Purification

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a common method for purifying oligonucleotides. If the final 5'-DMT group is left on ("DMT-on" synthesis), the full-length product will be significantly more hydrophobic than the failure sequences, allowing for excellent separation. The DMT group is then removed post-purification by treatment with an acid (e.g., 80% acetic acid).

• Anion-Exchange High-Performance Liquid Chromatography (AEX-HPLC): This method separates oligonucleotides based on their charge (i.e., length). It is effective at separating full-length products from shorter failure sequences.

• Polyacrylamide Gel Electrophoresis (PAGE): Denaturing PAGE can also be used for the purification of oligonucleotides, providing high resolution based on size.

Quality Control

The purity and identity of the final oligonucleotide should be confirmed using analytical techniques such as:

• Mass Spectrometry (e.g., ESI-MS or MALDI-TOF): To confirm the molecular weight of the final product.

• Analytical HPLC (RP or AEX): To assess the purity of the oligonucleotide.

• Capillary Electrophoresis (CE): To determine the purity and identify any shorter fragments.

By following these protocols and considering the data presented, researchers can successfully incorporate 5'-O-DMT-N2-DMF-dG into their custom oligonucleotides, leading to higher quality products for a wide range of research, diagnostic, and therapeutic applications.

References

• 1. biotage.com [biotage.com]
• 2. atdbio.com [atdbio.com]
• 3. DMT-dG(dmf) Phosphoramidite | AxisPharm [axispharm.com]
• 4. digital.csic.es [digital.csic.es]
• 5. books.rsc.org [books.rsc.org]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]

Application Notes and Protocols for HPLC Purification of Oligonucleotides Containing N2-DMF-dG

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of modified oligonucleotides is a cornerstone of modern molecular biology and drug development. The N2-dimethylformamidine-deoxyguanosine (N2-DMF-dG) modification is frequently employed due to its rapid deprotection kinetics, which minimizes exposure of the oligonucleotide to harsh basic conditions and helps preserve the integrity of other sensitive modifications.[1][2][3] High-performance liquid chromatography (HPLC) is the gold standard for the purification of synthetic oligonucleotides, offering high resolution and purity.[4][5] Specifically, ion-pair reversed-phase (IP-RP) HPLC is a powerful technique for separating full-length, modified oligonucleotides from failure sequences and other impurities.[6][7][8]

These application notes provide a detailed protocol for the successful purification of oligonucleotides containing the N2-DMF-dG modification using IP-RP-HPLC. Both "Trityl-on" and "Trityl-off" strategies are discussed to provide flexibility depending on the specific requirements of the downstream application.

Key Considerations for N2-DMF-dG Oligonucleotides

The N,N-dimethylformamidine (dmf) protecting group on the exocyclic amine of guanine (B1146940) is advantageous for its lability under mild basic conditions, typically concentrated ammonia (B1221849), allowing for swift deprotection.[9] This is particularly beneficial when the oligonucleotide contains other base-labile modifications. The increased hydrophobicity imparted by the dmf group can also be leveraged during reversed-phase purification.[9]

Experimental Workflow

The overall workflow for the purification of oligonucleotides containing N2-DMF-dG involves synthesis, deprotection, and subsequent HPLC purification. The choice between Trityl-on and Trityl-off purification will dictate the specific steps in the workflow.

Caption: General workflow for oligonucleotide purification.

Trityl-on vs. Trityl-off Purification Strategy

The choice between a "Trityl-on" and "Trityl-off" purification strategy is a critical decision that impacts the separation and final purity of the oligonucleotide.

Caption: Comparison of Trityl-on and Trityl-off logic.

Trityl-on Purification: This is often the preferred method for purifying oligonucleotides.[4][10] The lipophilic 5'-dimethoxytrityl (DMT) group is left on the full-length product after synthesis, providing a strong hydrophobic "handle" for separation by reversed-phase HPLC.[4][11] Failure sequences, which are capped and lack the DMT group, are significantly less hydrophobic and elute earlier.[4] The DMT group is then removed post-purification, often while the oligonucleotide is still bound to the HPLC column, using a dilute acid.[10][12]

Trityl-off Purification: In this approach, the 5'-DMT group is removed during the final step of synthesis.[10] Purification is then based on the inherent hydrophobicity and length of the oligonucleotide. While this method avoids the post-purification detritylation step, the separation of the full-length product from n-1 failure sequences can be more challenging, especially for longer oligonucleotides.[5][13]

Detailed Protocols

I. Deprotection of N2-DMF-dG Containing Oligonucleotides

Materials:

• Crude oligonucleotide synthesized on a solid support

• Concentrated ammonium (B1175870) hydroxide (B78521) (NH4OH)

• Anhydrous DMSO (for RNA)

• Triethylamine (B128534) trihydrofluoride (TEA·3HF) (for RNA)

• RNA Quenching Buffer

Procedure for DNA Oligonucleotides:

• Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

• Add concentrated ammonium hydroxide (typically 1 mL for a 1 µmol synthesis).

• Incubate at 55°C for 2 hours or at room temperature overnight. The use of dmf-dG allows for faster deprotection compared to standard protecting groups.[9]

• After incubation, cool the vial to room temperature.

• Transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new tube.

• Evaporate the ammonia under vacuum.

• Resuspend the crude oligonucleotide pellet in an appropriate buffer for HPLC injection (e.g., 0.1 M Triethylammonium Acetate).

Procedure for RNA Oligonucleotides (DMT-on): [1][3]

• Fully resuspend the RNA on the solid support in anhydrous DMSO.

• Add triethylamine (TEA) to the DMSO/RNA solution and mix gently.

• Add TEA·3HF, mix well, and heat to 65°C for 2.5 hours to remove the 2'-O-silyl protecting groups.

• Quench the reaction by adding RNA Quenching Buffer.

• The sample is now ready for DMT-on purification.

II. Ion-Pair Reversed-Phase HPLC Purification

Instrumentation and Columns:

• HPLC system with a gradient pump, UV detector, and fraction collector.

• Reversed-phase C8 or C18 column (e.g., Agilent PLRP-S, Waters XTerra® MS C18).[8][14] The choice of column chemistry and pore size can impact resolution.[8]

Mobile Phases: Ion-pairing agents are essential for the retention and separation of negatively charged oligonucleotides on a reversed-phase column.[6][7]

• Mobile Phase A: 0.1 M Triethylammonium Acetate (B1210297) (TEAA), pH 7.0, in water.

• Mobile Phase B: 0.1 M TEAA, pH 7.0, in 50% acetonitrile/water.

• Alternative Ion-Pairing Reagent: Hexylammonium acetate (HAA) can provide different selectivity.

Protocol for Trityl-on Purification:

• Equilibrate the column with a low percentage of Mobile Phase B (e.g., 5-10%).

• Dissolve the crude, deprotected (except for the 5'-DMT group) oligonucleotide in Mobile Phase A.

• Inject the sample onto the column.

• Run a linear gradient of increasing Mobile Phase B to elute the oligonucleotide. The hydrophobic DMT-on product will elute much later than the DMT-off failure sequences.

• Monitor the elution profile at 260 nm.

• On-Column Detritylation: After the DMT-on peak has bound to the column but before its elution, switch the mobile phase to a solution of 2% trifluoroacetic acid (TFA) in water for a short period to cleave the DMT group.[12][15]

• Immediately follow with a gradient of Mobile Phase B to elute the purified, detritylated oligonucleotide.

• Collect the peak corresponding to the full-length product.

Protocol for Trityl-off Purification:

• Equilibrate the column with a low percentage of Mobile Phase B.

• Dissolve the fully deprotected crude oligonucleotide in Mobile Phase A.

• Inject the sample.

• Run a shallow gradient of increasing Mobile Phase B. The separation will be based on the length and base composition of the oligonucleotides.

• Collect the main peak corresponding to the full-length product.

III. Post-Purification Processing

• Fraction Analysis: Analyze the collected fractions by analytical HPLC or mass spectrometry to confirm purity and identity.

• Desalting: The collected fractions containing the purified oligonucleotide will also contain the ion-pairing salt (e.g., TEAA). This salt must be removed, especially for biological applications. Gel filtration chromatography is a common method for desalting.[4]

• Quantification and Storage: After desalting, quantify the oligonucleotide by UV absorbance at 260 nm. Lyophilize the purified product for long-term storage at -20°C.

Data Presentation

The following table provides representative data for the purification of a 25-mer oligonucleotide containing N2-DMF-dG, comparing the Trityl-on and Trityl-off methods. Actual results may vary depending on the sequence, synthesis efficiency, and specific HPLC conditions.

Parameter	Trityl-on Purification	Trityl-off Purification
Crude Purity (by HPLC)	~75-85% (full-length product)	~75-85% (full-length product)
Final Purity (by HPLC)	>95%	>90%
Typical Yield	40-60%	30-50%
Key Advantage	Excellent separation of full-length product from failure sequences.[4]	Simpler workflow, no post-purification detritylation required.
Key Disadvantage	Requires an additional detritylation step which can risk depurination if not optimized.[10]	Lower resolution between the full-length product and n-1 impurities.[13]

Conclusion

The successful purification of oligonucleotides containing the N2-DMF-dG modification is readily achievable using ion-pair reversed-phase HPLC. The "Trityl-on" method is generally recommended for achieving the highest purity due to the excellent resolving power afforded by the hydrophobic DMT group. Careful optimization of the deprotection, HPLC gradient, and post-purification steps will ensure a high yield of pure, modified oligonucleotide suitable for demanding research and therapeutic applications.

References

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. atdbio.com [atdbio.com]
• 5. oligofastx.com [oligofastx.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. DMT-dG(dmf) Phosphoramidite | Benchchem [benchchem.com]
• 10. phenomenex.com [phenomenex.com]
• 11. glenresearch.com [glenresearch.com]
• 12. Overview of DNA Purification [med.upenn.edu]
• 13. labcluster.com [labcluster.com]
• 14. researchgate.net [researchgate.net]
• 15. Purification of crude DNA oligonucleotides by solid-phase extraction and reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of G-Rich Sequences Using 5'-O-DMT-N2-DMF-dG

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanine (G)-rich nucleic acid sequences are of significant interest in biological and pharmaceutical research due to their ability to form unique four-stranded secondary structures known as G-quadruplexes. These structures are implicated in critical biological processes, including the regulation of gene expression and the maintenance of genomic stability. Consequently, G-quadruplexes have emerged as promising therapeutic targets for a range of diseases, including cancer. However, the chemical synthesis of G-rich oligonucleotides presents considerable challenges, often leading to reduced yields and purity. The use of 5'-O-DMT-N2-dimethylformamidine-2'-deoxyguanosine (5'-O-DMT-N2-DMF-dG) phosphoramidite (B1245037) offers a significant advantage in overcoming these synthetic hurdles. This document provides detailed application notes and protocols for the efficient synthesis of G-rich sequences using this reagent.

Application Note: Advantages of 5'-O-DMT-N2-DMF-dG for G-Rich Sequence Synthesis

The primary challenge in synthesizing G-rich oligonucleotides lies in the deprotection of the N2 exocyclic amino group of guanine. The commonly used isobutyryl (ibu) protecting group is relatively stable and requires harsh deprotection conditions, which can be detrimental to the oligonucleotide, especially those containing sensitive modifications. The N2-dimethylformamidine (DMF) protecting group on the 5'-O-DMT-N2-DMF-dG phosphoramidite provides a superior alternative for the following reasons:

• Milder Deprotection Conditions: The DMF group is significantly more labile than the ibu group, allowing for deprotection under much milder basic conditions. This is particularly advantageous for G-rich sequences which are prone to aggregation and for oligonucleotides containing sensitive fluorescent dyes or other modifications.

• Faster Deprotection: The deprotection of the DMF group is approximately four times faster than that of the ibu group. This significantly reduces the overall time required for oligonucleotide processing.

• Improved Yield and Purity: The milder and faster deprotection minimizes the occurrence of side reactions and incomplete deprotection, which are common issues in the synthesis of G-rich sequences. This leads to a higher yield of the desired full-length oligonucleotide and improved purity.

• Compatibility: 5'-O-DMT-N2-DMF-dG is fully compatible with standard automated solid-phase oligonucleotide synthesis protocols and can be directly substituted for dG(ibu)-phosphoramidite.

Quantitative Data

The following tables summarize key quantitative data related to the synthesis of oligonucleotides using 5'-O-DMT-N2-DMF-dG.

Table 1: Comparison of Deprotection Times for dG Protecting Groups

Protecting Group	Deprotection Conditions	Time	Reference
N2-isobutyryl (ibu)	Concentrated Ammonium Hydroxide (55 °C)	8 hours
N2-dimethylformamidine (DMF)	Concentrated Ammonium Hydroxide (55 °C)	2 hours
N2-dimethylformamidine (DMF)	AMA (Ammonium hydroxide/40% Methylamine, 1:1) (65 °C)	10 minutes

Table 2: Typical Coupling Efficiency in Automated Solid-Phase Oligonucleotide Synthesis

Parameter	Value	Reference
Average Coupling Efficiency per Step	>99%
Theoretical Yield for a 30-mer (99% avg. coupling efficiency)	~75%
Theoretical Yield for a 30-mer (98% avg. coupling efficiency)	~55%

Experimental Protocols

Protocol 1: Automated Solid-Phase Synthesis of a G-Rich Oligonucleotide

This protocol outlines the steps for the automated synthesis of a G-rich oligonucleotide on a standard DNA synthesizer using 5'-O-DMT-N2-DMF-dG phosphoramidite.

1. Reagents and Materials:

• 5'-O-DMT-N2-DMF-dG-3'-CE Phosphoramidite

• Standard DNA phosphoramidites (dA(bz), dC(bz), T)

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

• Activator: 0.45 M Tetrazole in Acetonitrile (B52724)

• Capping Reagent A: Acetic Anhydride/Pyridine/THF

• Capping Reagent B: 16% N-Methylimidazole in THF

• Oxidizer: 0.02 M Iodine in THF/Water/Pyridine

• Deblocking Reagent: 3% Trichloroacetic Acid (TCA) in Dichloromethane

• Anhydrous Acetonitrile

2. Synthesis Cycle:

The synthesis proceeds in the 3' to 5' direction through repetitive cycles of deblocking, coupling, capping, and oxidation.

• Step 1: Deblocking (Detritylation)

  • The 5'-DMT protecting group of the support-bound nucleoside is removed by treatment with the deblocking reagent.

  • The resulting trityl cation is washed away, and its absorbance at 495 nm can be measured to monitor coupling efficiency.

• Step 2: Coupling

  • The 5'-O-DMT-N2-DMF-dG phosphoramidite (or other phosphoramidites) is activated by the activator solution.

  • The activated phosphoramidite is delivered to the synthesis column to react with the free 5'-hydroxyl group of the support-bound oligonucleotide chain.

  • A typical coupling time for standard phosphoramidites is around 30-60 seconds.

• Step 3: Capping

  • Any unreacted 5'-hydroxyl groups are acetylated by the capping reagents to prevent the formation of deletion mutations in subsequent cycles.

• Step 4: Oxidation

  • The unstable phosphite (B83602) triester linkage is oxidized to a stable phosphate (B84403) triester using the oxidizer solution.

3. Post-Synthesis:

• After the final coupling cycle, the oligonucleotide is typically synthesized "DMT-on" to aid in purification.

• The solid support is washed with acetonitrile and dried with argon.

Protocol 2: Deprotection and Cleavage of the G-Rich Oligonucleotide

This protocol describes the removal of protecting groups and cleavage of the oligonucleotide from the solid support.

1. Reagents:

• AMA solution: A 1:1 (v/v) mixture of concentrated

Solid-Phase Synthesis Cycle with 5'-O-DMT-N2-DMF-dG: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the solid-phase synthesis of oligonucleotides utilizing the 5'-O-DMT-N2-DMF-dG phosphoramidite (B1245037). The use of the dimethylformamidine (DMF) protecting group for guanosine (B1672433) offers advantages in the synthesis of complex and modified oligonucleotides due to its lability under milder deprotection conditions compared to traditional protecting groups like isobutyryl (iBu).

Introduction

Solid-phase oligonucleotide synthesis using phosphoramidite chemistry is the cornerstone of modern DNA and RNA synthesis. This method allows for the efficient and automated construction of oligonucleotides in the 3' to 5' direction through a series of repeated chemical cycles. Each cycle consists of four main steps: detritylation, coupling, capping, and oxidation. The choice of protecting groups for the nucleoside phosphoramidites is critical for achieving high coupling efficiencies and ensuring the integrity of the final oligonucleotide product.

The 5'-O-dimethoxytrityl (DMT) group is a standard acid-labile protecting group for the 5'-hydroxyl function of the nucleoside, preventing self-polymerization. For the exocyclic amine of deoxyguanosine (dG), the N2-dimethylformamidine (DMF) protecting group offers a significant advantage. It is more labile than the commonly used isobutyryl (iBu) group, allowing for faster and milder deprotection conditions. This is particularly beneficial for the synthesis of oligonucleotides containing sensitive modifications that may be degraded under harsh basic conditions.

Data Presentation

Table 1: Coupling Efficiency and Theoretical Yield of Full-Length Oligonucleotide

The efficiency of each coupling step is critical for the overall yield of the desired full-length oligonucleotide. Even a small decrease in coupling efficiency can significantly reduce the yield of longer oligonucleotides.

Oligonucleotide Length (bases)	Theoretical Yield at 99.5% Coupling Efficiency (%)	Theoretical Yield at 99.0% Coupling Efficiency (%)	Theoretical Yield at 98.0% Coupling Efficiency (%)
20	90.5	81.8	66.8
40	81.9	66.9	44.6
60	73.9	54.7	29.5
80	66.6	44.8	19.5
100	60.0	36.6	12.9

Data adapted from publicly available information.

Table 2: Deprotection Conditions for dG-Protected Oligonucleotides

The use of N2-DMF-dG allows for significantly faster deprotection compared to the traditional iBu-dG. The "UltraFAST" deprotection protocol utilizes a 1:1 (v/v) mixture of aqueous ammonium (B1175870) hydroxide (B78521) and aqueous methylamine (B109427) (AMA).

dG Protecting Group	Deprotection Reagent	Temperature (°C)	Time
N2-DMF	AMA	65	5 minutes
N2-DMF	AMA	55	10 minutes
N2-DMF	AMA	37	30 minutes
N2-DMF	AMA	Room Temperature	120 minutes
N2-iBu	AMA	65	10 minutes
N2-iBu	Ammonium Hydroxide	55	8 - 16 hours

Data adapted from publicly available information.

Experimental Protocols

This section provides a detailed, step-by-step protocol for a single cycle of solid-phase oligonucleotide synthesis using an automated DNA synthesizer and 5'-O-DMT-N2-DMF-dG phosphoramidite.

Materials and Reagents:

• 5'-O-DMT-N2-DMF-dG-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite

• Appropriate solid support (e.g., Controlled Pore Glass - CPG) pre-loaded with the initial nucleoside

• Deblocking Solution: 3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM)

• Activator Solution: 0.45 M 5-Ethylthio-1H-tetrazole (ETT) in Acetonitrile (B52724)

• Capping Solution A: Acetic Anhydride (B1165640) in Tetrahydrofuran (THF)

• Capping Solution B: 16% N-Methylimidazole (NMI) in THF

• Oxidizing Solution: 0.02 M Iodine in THF/Pyridine/Water

• Anhydrous Acetonitrile (ACN) for washing

• Cleavage and Deprotection Solution: Ammonium hydroxide/40% aqueous Methylamine (AMA) 1:1 (v/v)

Protocol for a Single Synthesis Cycle:

The synthesis is performed on an automated DNA synthesizer. The following steps are programmed for each cycle of nucleotide addition. The synthesis proceeds in the 3' to 5' direction.

• Step 1: Detritylation (Deblocking)

  • The solid support is washed with anhydrous acetonitrile to ensure anhydrous conditions.

  • The deblocking solution (3% TCA in DCM) is passed through the synthesis column to remove the 5'-DMT protecting group from the support-bound nucleoside. This exposes the 5'-hydroxyl group for the subsequent coupling reaction.

  • The column is then thoroughly washed with anhydrous acetonitrile to remove the detritylation reagent and the cleaved DMT cation. The orange color of the DMT cation can be measured spectrophotometrically to monitor coupling efficiency from the previous cycle.

• Step 2: Coupling

  • The 5'-O-DMT-N2-DMF-dG phosphoramidite and the activator solution (0.45 M ETT in ACN) are simultaneously delivered to the synthesis column.

  • The activator protonates the diisopropylamino group of the phosphoramidite, making it a good leaving group.

  • The free 5'-hydroxyl group of the support-bound nucleoside attacks the activated phosphoramidite, forming a phosphite (B83602) triester linkage.

  • A typical coupling time is 30-60 seconds.

• Step 3: Capping

  • To prevent the elongation of unreacted chains (failure sequences) in subsequent cycles, any unreacted 5'-hydroxyl groups are permanently blocked.

  • A mixture of Capping Solution A and Capping Solution B is delivered to the column. The acetic anhydride in the presence of N-methylimidazole acetylates the unreacted 5'-hydroxyl groups.

  • The column is then washed with anhydrous acetonitrile.

• Step 4: Oxidation

  • The newly formed phosphite triester linkage is unstable and must be oxidized to a stable phosphate (B84403) triester.

  • The oxidizing solution (0.02 M Iodine in THF/Pyridine/Water) is passed through the column. The iodine oxidizes the P(III) to P(V).

  • The column is then washed with anhydrous acetonitrile to remove the oxidizing reagent and prepare for the next synthesis cycle.

These four steps are repeated for each nucleotide to be added to the growing oligonucleotide chain.

Final Cleavage and Deprotection Protocol:

Once the desired sequence has been synthesized, the oligonucleotide must be cleaved from the solid support and all protecting groups must be removed.

• Cleavage from Solid Support:

  • The solid support is transferred from the synthesis column to a screw-cap vial.

  • The cleavage and deprotection solution (AMA) is added to the vial.

  • The mixture is incubated at room temperature for 5-10 minutes to cleave the oligonucleotide from the support.

• Deprotection of Nucleobases and Phosphate Groups:

  • The supernatant containing the cleaved oligonucleotide is transferred to a clean vial.

  • The vial is sealed and heated at 65°C for 5-10 minutes to remove the DMF, other base protecting groups, and the cyanoethyl groups from the phosphate backbone.

  • The solution is then cooled to room temperature.

• Work-up:

  • The deprotected oligonucleotide solution is concentrated to dryness using a vacuum concentrator.

  • The resulting pellet is resuspended in sterile, nuclease-free water.

  • The oligonucleotide is now ready for purification by methods such as High-Performance Liquid Chromatography (HPLC) or Polyacrylamide Gel Electrophoresis (PAGE).

Visualizations

Application Notes and Protocols for the Activation of 5'-O-DMT-N2-DMF-dG Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the activation mechanism for 5'-O-DMT-N2-DMF-dG phosphoramidite (B1245037), a critical building block in the chemical synthesis of DNA oligonucleotides. This document outlines the underlying chemical principles, discusses critical process parameters, and provides standardized protocols for its use in automated solid-phase synthesis.

Application Notes

The Phosphoramidite Activation Mechanism

The synthesis of oligonucleotides via the phosphoramidite method is a cyclical process involving four key steps: deblocking, coupling, capping, and oxidation. The central event in this cycle is the coupling step, where a new nucleotide is added to the growing DNA chain. This reaction requires the activation of the phosphoramidite monomer.

The activation of 5'-O-DMT-N2-DMF-dG phosphoramidite is initiated by a weakly acidic activator, such as 1H-tetrazole or its derivatives like 4,5-dicyanoimidazole (B129182) (DCI). The mechanism proceeds as follows:

• Protonation : The activator donates a proton to the nitrogen atom of the diisopropylamino group on the phosphoramidite moiety.

• Formation of a Reactive Intermediate : Protonation converts the diisopropylamino group into a good leaving group. The activator's conjugate base then acts as a nucleophile, displacing the diisopropylamine (B44863) to form a highly reactive tetrazolyl-phosphonium or a similar intermediate.

• Nucleophilic Attack : The free 5'-hydroxyl group of the nucleotide chain, which is anchored to a solid support, performs a nucleophilic attack on the electrophilic phosphorus center of the activated phosphoramidite.

• Phosphite (B83602) Triester Formation : This attack displaces the activator, resulting in the formation of a new, unstable phosphite triester linkage between the incoming dG monomer and the growing oligonucleotide chain.

This newly formed linkage is subsequently stabilized by oxidation to a pentavalent phosphate (B84403) triester in the final step of the synthesis cycle.

Phosphoramidite activation and coupling mechanism.

Role of the N2-DMF Protecting Group

The exocyclic amino group of guanine (B1146940) is highly reactive and must be protected during oligonucleotide synthesis to prevent unwanted side reactions. The choice of protecting group is critical, particularly for guanosine, which is susceptible to depurination (cleavage of the bond between the purine (B94841) base and the sugar) under the acidic conditions of the deblocking step.

The N2-dimethylformamidine (dmf) group is an electron-donating group. This property stabilizes the glycosidic bond, making the dG monomer more resistant to acid-catalyzed depurination compared to monomers with electron-withdrawing acyl protecting groups like isobutyryl (iBu). While the dmf group is more labile and can be removed under milder basic conditions post-synthesis, its primary advantage is the enhanced stability it confers during the repeated acidic deblocking steps of a synthesis cycle. This is especially crucial for the synthesis of long oligonucleotides where the cumulative exposure to acid is significant.

Choice of Activator and Impact on Kinetics

The activator is a key determinant of the coupling reaction's speed and efficiency. While 1H-tetrazole is a standard and widely used activator, alternatives have been developed to improve performance, especially for sterically hindered or less reactive phosphoramidites.

• 1H-Tetrazole : The historical standard, it provides a good balance of acidity and nucleophilicity for most applications. However, its solubility in acetonitrile (B52724) is limited (approx. 0.5 M).

• 5-Ethylthio-1H-tetrazole (ETT) : A more acidic activator than tetrazole, ETT generally leads to faster coupling reactions. It is often favored for RNA synthesis or other sterically demanding couplings.

• 4,5-Dicyanoimidazole (DCI) : DCI is less acidic than tetrazole but is a more potent nucleophilic catalyst. This results in significantly faster coupling times—often twice as fast as tetrazole—and it has higher solubility in acetonitrile (up to 1.1 M). Its lower acidity also helps to minimize acid-related side reactions.

The choice of activator must balance the need for rapid, complete coupling with the risk of side reactions. Overly aggressive activators can increase the likelihood of premature DMT removal from the phosphoramidite in solution, leading to impurities.

Potential Side Reactions with dG(dmf) Phosphoramidite

• Depurination : As discussed, depurination is a primary concern. While the dmf group offers protection, prolonged or excessively strong acid exposure during the deblocking step can still lead to base loss. To mitigate this, especially for long sequences, it is recommended to use a milder deblocking agent like 3% dichloroacetic acid (DCA) in dichloromethane (B109758) instead of the standard trichloroacetic acid (TCA).

• GG Dimer Addition : The acidic nature of activators can cause a small percentage of the 5'-DMT group to be cleaved from the dG(dmf) phosphoramidite while it is in solution, prior to its delivery to the synthesis column. This prematurely deblocked dG can then react with another activated dG phosphoramidite to form a GG dimer. This dimer can be incorporated into the growing oligonucleotide chain, resulting in an n+1 impurity that is difficult to remove. Using a less acidic activator like DCI and ensuring truly anhydrous conditions can help minimize this side

Technical Notes & Optimization

troubleshooting low coupling efficiency with 5'-O-DMT-N2-DMF-dG

Welcome to the technical support center for 5'-O-DMT-N2-DMF-dG. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to low coupling efficiency during oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is 5'-O-DMT-N2-DMF-dG and why is the N2-DMF protecting group used?

5'-O-DMT-N2-DMF-dG is a phosphoramidite (B1245037) building block used in the chemical synthesis of DNA oligonucleotides.[1][][3][4] The key components are:

• 5'-O-DMT: A dimethoxytrityl group that protects the 5'-hydroxyl group of the deoxyguanosine. This group is removed at the beginning of each coupling cycle to allow for the addition of the next nucleotide.[5]

• N2-DMF: A dimethylformamidine group that protects the exocyclic amine of the guanine (B1146940) base. This group is crucial for preventing unwanted side reactions during synthesis and is noted for its relative stability against depurination compared to other protecting groups.[6] The DMF group also enhances the solubility and stability of the phosphoramidite during synthesis.[1]

• dG: Deoxyguanosine, one of the four standard DNA bases.

• Phosphoramidite: The reactive moiety at the 3'-position that enables the formation of the phosphodiester bond to the growing oligonucleotide chain.[1]

Q2: What is a typical coupling efficiency I should expect with 5'-O-DMT-N2-DMF-dG?

Under optimal conditions, the coupling efficiency for 5'-O-DMT-N2-DMF-dG should be greater than 99%.[5] Consistently high coupling efficiency is critical, as even a small decrease can significantly reduce the yield of the full-length oligonucleotide, especially for longer sequences.[6][7]

Q3: Why is my coupling efficiency low specifically when adding dG?

Low coupling efficiency with dG phosphoramidites, including the DMF-protected version, can be attributed to several factors. dG phosphoramidites are known to be less stable than other standard phosphoramidites.[8] Key reasons for low efficiency include moisture contamination, improper activator choice, phosphoramidite degradation, and potential for side reactions like depurination.

Troubleshooting Guide for Low Coupling Efficiency

Low coupling efficiency is a common issue in oligonucleotide synthesis. This guide provides a systematic approach to identifying and resolving the root cause of the problem.

Diagram: Troubleshooting Workflow

References

• 1. CAS 330628-04-1: 2'-Deoxy-N2-DMF-5'-O-DMT-guanosine 3'-CE … [cymitquimica.com]
• 3. 330628-04-1 | DMT-dG(dmf)-CE-Phosphoramidite - Syd Labs [sydlabs.com]
• 4. 5'-O-DMT-2'-Deoxyguanosine(DMF)-CE Phosphoramidite, 330628-04-1 | BroadPharm [broadpharm.com]
• 5. idtdna.com [idtdna.com]
• 6. glenresearch.com [glenresearch.com]
• 7. trilinkbiotech.com [trilinkbiotech.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Deprotection of N2-DMF-dG

This guide provides troubleshooting advice and frequently asked questions regarding the deprotection of N2-dimethylformamidine-deoxyguanosine (N2-DMF-dG), a common protecting group for the exocyclic amine of guanine (B1146940) in oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the standard conditions for N2-DMF-dG deprotection?

A1: The most common method for removing the N2-DMF protecting group from dG is treatment with aqueous ammonium (B1175870) hydroxide (B78521). Standard conditions typically involve incubation in concentrated ammonium hydroxide (28-30%) at elevated temperatures. Another frequently used reagent is a mixture of aqueous ammonium hydroxide and methylamine (B109427) (AMA), which can often expedite the process.

Q2: Why is my N2-DMF-dG deprotection incomplete?

A2: Incomplete deprotection can arise from several factors:

• Insufficient reaction time or temperature: The deprotection kinetics may be too slow under the conditions used.

• Reagent degradation: The ammonium hydroxide solution may have lost its potency.

• Steric hindrance: The sequence context or secondary structure of the oligonucleotide can hinder access of the reagent to the DMF group.

Q3: Can the DMF protecting group modify the oligonucleotide during deprotection?

A3: Yes, under certain conditions, the formamidine (B1211174) group can react with other nucleophilic sites. For instance, in the presence of primary amines like methylamine (in AMA), the dimethylformamidine can be converted to a methylformamidine adduct on the guanine base. While this adduct is also labile, its formation and subsequent removal can complicate the deprotection kinetics.

Q4: How can I avoid side reactions during N2-DMF-dG deprotection?

A4: To minimize side reactions, it is crucial to carefully control the deprotection conditions. Using fresh, high-quality reagents is paramount. If using AMA, ensuring the correct ratio of ammonium hydroxide to methylamine and adhering to recommended reaction times and temperatures can prevent the accumulation of undesired adducts. For sensitive oligonucleotides, a two-step deprotection protocol may be considered, where initial treatment under milder conditions is followed by a standard deprotection regimen.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Incomplete Deprotection	1. Insufficient deprotection time. 2. Deprotection temperature too low. 3. Degraded ammonium hydroxide.	1. Increase the incubation time. 2. Raise the temperature (typically to 55-65 °C). 3. Use a fresh, unopened bottle of concentrated ammonium hydroxide.
Presence of Unexpected Adducts	1. Reaction with primary amines in AMA. 2. Prolonged exposure to deprotection reagents.	1. Optimize AMA deprotection time and temperature. 2. For sensitive sequences, consider using only aqueous ammonium hydroxide, which may require longer incubation.
Oligonucleotide Degradation	1. Depurination due to acidic conditions. 2. Phosphodiester bond cleavage.	1. Ensure the deprotection solution remains basic. 2. Avoid excessively high temperatures or prolonged reaction times.

Experimental Protocols

Protocol 1: Deprotection with Aqueous Ammonium Hydroxide

• Resuspend the oligonucleotide synthesis support in 1 mL of concentrated aqueous ammonium hydroxide (28-30%).

• Ensure the vial is tightly sealed to prevent ammonia (B1221849) evaporation.

• Incubate the mixture at 55 °C for 8-12 hours.

• After incubation, cool the vial to room temperature.

• Centrifuge the vial to pellet the support material.

• Carefully transfer the supernatant containing the deprotected oligonucleotide to a new tube.

• Dry the oligonucleotide solution using a vacuum concentrator.

Protocol 2: Deprotection with AMA (Ammonium Hydroxide/Methylamine)

• Prepare the AMA reagent by mixing concentrated aqueous ammonium hydroxide (28-30%) and 40% aqueous methylamine in a 1:1 (v/v) ratio. Caution: This should be done in a well-ventilated fume hood.

• Resuspend the oligonucleotide synthesis support in 1 mL of the freshly prepared AMA solution.

• Seal the vial tightly.

• Incubate the mixture at 65 °C for 15-30 minutes.

• Cool the vial to room temperature.

• Centrifuge to pellet the support.

• Transfer the supernatant to a new tube.

• Dry the sample in a vacuum concentrator.

Deprotection Conditions Comparison

Parameter	Aqueous Ammonium Hydroxide	AMA (Ammonium Hydroxide/Methylamine)
Temperature	55 °C	65 °C
Time	8-12 hours	15-30 minutes
Advantages	Milder, fewer side reactions	Faster deprotection
Disadvantages	Slower	Can lead to methylformamidine adducts if not optimized

Visual Guides

Caption: General workflow for N2-DMF-dG deprotection.

Technical Support Center: N2-DMF-dG Deprotection

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the incomplete deprotection of N2-dimethylformamidine-deoxyguanosine (N2-DMF-dG) during oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of incomplete N2-DMF-dG deprotection?

A1: Incomplete deprotection of the N2-DMF group on deoxyguanosine is a frequent issue in oligonucleotide synthesis. The primary causes include:

• Suboptimal Deprotection Conditions: The DMF group is more labile than traditional protecting groups like isobutyryl (iBu) but still requires specific conditions for complete removal.[1][2][3] Insufficient time, low temperature, or using old or low-quality deprotection reagents can lead to incomplete removal.

• Choice of Deprotection Reagent: While ammonium (B1175870) hydroxide (B78521) is commonly used, its effectiveness can be limited.[4][5] Faster and more efficient deprotection is often achieved with mixtures like ammonium hydroxide/methylamine (AMA).[3][4][6] Conversely, some mild deprotection methods, such as sodium hydroxide in methanol/water, can be very slow for DMF-dG, requiring extended reaction times.[7]

• Reagent Quality: The freshness and concentration of the deprotection solution, particularly ammonium hydroxide, are critical. Old or depleted ammonium hydroxide will not effectively remove the protecting groups.[4][8]

• Complex Oligonucleotide Structure: The presence of certain modifications or secondary structures in the oligonucleotide can hinder the accessibility of the deprotection reagent to the DMF group.

Q2: How can I detect incomplete N2-DMF-dG deprotection?

A2: Incomplete deprotection is typically identified using analytical techniques such as:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Incompletely deprotected oligonucleotides will appear as later-eluting species compared to the fully deprotected product. This is a common method for assessing the purity of the final product.[4][9]

• Mass Spectrometry (MS): This technique can readily identify the presence of residual DMF groups by the corresponding mass difference in the final product.

Q3: What is the recommended standard deprotection protocol for oligonucleotides containing N2-DMF-dG?

A3: A common and effective method is using a fresh solution of concentrated ammonium hydroxide. For oligonucleotides containing only standard phosphoramidites with DMF-dG, a typical protocol is treatment with ammonium hydroxide at 55°C for 2-4 hours or overnight at room temperature.[10] For faster deprotection, AMA (a mixture of ammonium hydroxide and 40% aqueous methylamine) at 65°C for 5-10 minutes is highly effective.[3][4][5]

Q4: Can I use mild deprotection conditions with N2-DMF-dG?

A4: Yes, but with caution. While DMF-dG is considered a "fast" protecting group, it is remarkably resistant to some mild deprotection conditions. For instance, deprotection with 0.4 M sodium hydroxide in methanol/water at room temperature can take over 72 hours for complete removal of the DMF group, compared to 17 hours for an isobutyryl-protected dG.[7] If sensitive modifications on your oligonucleotide necessitate mild deprotection, it is crucial to use a compatible protecting group strategy, such as "UltraMild" phosphoramidites.[1][8]

Troubleshooting Guide

This guide addresses specific issues you may encounter with N2-DMF-dG deprotection.

Issue 1: RP-HPLC analysis shows a significant peak eluting after the main product.

• Possible Cause: Incomplete removal of the N2-DMF protecting group.

• Troubleshooting Steps:

  • Verify Deprotection Conditions: Ensure that the correct temperature and time were used for the deprotection step. Refer to the quantitative data tables below for recommended conditions.

  • Check Reagent Quality: Use a fresh, unopened bottle of concentrated ammonium hydroxide or a freshly prepared AMA solution.

  • Repeat Deprotection: Subject the partially deprotected oligonucleotide to the deprotection conditions again.

  • Optimize Deprotection: If the issue persists, consider switching to a more robust deprotection method, such as AMA.

Issue 2: Mass spectrometry analysis indicates the presence of a +53 Da adduct on the final product.

• Possible Cause: This mass addition corresponds to the acrylonitrile (B1666552) adduct formed from the cyanoethyl phosphate (B84403) protecting groups. This side reaction can be more prevalent with certain deprotection conditions.

• Troubleshooting Steps:

  • Pre-treatment with Diethylamine (B46881): Before cleavage and deprotection, treat the solid support with a solution of 10% diethylamine (DEA) in acetonitrile. This will remove the cyanoethyl groups and prevent the formation of acrylonitrile adducts.[11]

  • Use AMA for Deprotection: Methylamine in the AMA solution is an effective scavenger of acrylonitrile, minimizing this side reaction.[11]

Issue 3: Low yield of the final oligonucleotide product after deprotection.

• Possible Cause:

  • Oligonucleotide Precipitation: During deprotection with sodium hydroxide, the oligonucleotide may precipitate onto the solid support, especially for larger-scale syntheses.[7]

  • Incomplete Cleavage: The oligonucleotide may not be efficiently cleaved from the solid support.

• Troubleshooting Steps:

  • Sonication: If using sodium hydroxide deprotection, briefly sonicate the vial containing the solid support and the deprotection solution to break up any aggregates and ensure the oligonucleotide is in solution before separating it from the support.[7]

  • Ensure Complete Cleavage: Verify that the cleavage time and conditions are adequate for the solid support used.

Quantitative Data Summary

The following tables summarize deprotection conditions for N2-DMF-dG from various sources.

Table 1: Deprotection Conditions using Ammonium Hydroxide

Temperature	Time	Efficacy for dmf-dG	Reference
Room Temp.	17 hours	Sufficient	[3]
55°C	2.5 - 4 hours	Sufficient	[10]
55°C	1 hour	Sufficient (milder conditions)	[2]
65°C	2 hours	Sufficient	[3]

Table 2: Deprotection Conditions using Ammonium Hydroxide/Methylamine (AMA)

Temperature	Time	Efficacy for dmf-dG	Reference
Room Temp.	2 hours	Sufficient	[5]
37°C	30 min	Sufficient	[5]
55°C	10 min	Sufficient	[5]
65°C	5 min	Sufficient	[3][4][5]

Table 3: Deprotection Conditions using Sodium Hydroxide

Reagent	Temperature	Time	Efficacy for dmf-dG	Reference
0.4 M NaOH in MeOH/water (4:1 v/v)	Room Temp.	> 72 hours	Very Slow	[7]

Experimental Protocols

Protocol 1: Standard Deprotection using Ammonium Hydroxide

• Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

• Add fresh, concentrated ammonium hydroxide (e.g., 1 mL for a 1 µmole synthesis).

• Seal the vial tightly.

• Heat the vial at 55°C for 4 hours or let it stand at room temperature overnight.

• After cooling, transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new tube.

• Rinse the solid support with water or a suitable buffer and combine with the supernatant.

• Evaporate the solution to dryness.

Protocol 2: Ultrafast Deprotection using AMA

• Prepare the AMA solution by mixing equal volumes of concentrated ammonium hydroxide and 40% aqueous methylamine.

• Transfer the solid support to a screw-cap vial.

• Add the AMA solution (e.g., 1 mL for a 1 µmole synthesis).

• Seal the vial tightly.

• Heat the vial at 65°C for 10 minutes.

• After cooling, transfer the supernatant to a new tube.

• Rinse the solid support and combine the liquids.

• Evaporate the solution to dryness.

Protocol 3: Analysis of Deprotection by RP-HPLC

• Sample Preparation: Reconstitute the dried oligonucleotide in a suitable buffer (e.g., 0.1 M TEAA, pH 7).

• Column: Use a C18 reverse-phase column.

• Mobile Phases:

  • Buffer A: 0.1 M Triethylammonium acetate (B1210297) (TEAA), pH 7

  • Buffer B: Acetonitrile

• Gradient: Run a linear gradient of increasing Buffer B concentration (e.g., 5% to 50% Buffer B over 30 minutes).

• Detection: Monitor the elution profile at 260 nm. Incomplete deprotection will result in a peak eluting after the main product peak.

Visualizations

Caption: Experimental workflow for oligonucleotide deprotection and analysis.

Caption: Troubleshooting logic for incomplete N2-DMF-dG deprotection.

References

• 1. biotage.com [biotage.com]
• 2. atdbio.com [atdbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. scribd.com [scribd.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 11. glenresearch.com [glenresearch.com]

Technical Support Center: Optimizing Oligonucleotide Purity with 5'-O-DMT-N2-DMF-dG

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in improving the purity of synthetic oligonucleotides utilizing the 5'-O-DMT-N2-DMF-dG phosphoramidite (B1245037). This guide provides troubleshooting advice, answers to frequently asked questions, detailed experimental protocols, and data summaries to help you overcome common challenges in your experiments.

Troubleshooting Guide

This section addresses specific issues that can arise during oligonucleotide synthesis and purification when using the N2-DMF-dG phosphoramidite.

Observed Problem	Potential Cause	Recommended Solution
Low purity of the final oligonucleotide product.	Inefficient coupling reactions.	Ensure all reagents, especially acetonitrile (B52724) and phosphoramidites, are anhydrous. Use fresh, high-quality phosphoramidites and dissolve them under an anhydrous atmosphere. Optimize coupling times, especially for modified bases.
Incomplete capping of failure sequences.	Increase the delivery volume and time for the capping reagents. Consider using a more efficient capping reagent like 6.5% DMAP solution for Cap B.
Depurination during synthesis.	Use a milder deblocking acid like 3% Dichloroacetic Acid (DCA) instead of Trichloroacetic Acid (TCA) to minimize depurination, especially for long oligonucleotides. The electron-donating nature of the DMF group on dG already provides significant protection against depurination.
Presence of n+1 species in the final product.	Formation of GG dimers.	The acidic nature of activators like tetrazole can cause a small amount of DMT removal from the dG phosphoramidite during coupling, leading to the formation and incorporation of a GG dimer. While challenging to eliminate completely, ensuring high-quality, anhydrous reagents can help minimize this side reaction.
Presence of truncated sequences (n-1, n-2, etc.).	Depurination leading to chain cleavage.	As mentioned above, using a milder deblocking acid like DCA is the most effective strategy to prevent the formation of abasic sites that lead to chain cleavage upon deprotection.
Inefficient capping.	Incomplete capping of unreacted 5'-hydroxyl groups results in shorter failure sequences. Optimize the capping step as described above.
Difficulty in purifying long oligonucleotides.	Secondary structure formation.	For purification methods like Glen-Pak cartridges, heating the crude DMT-ON oligo in the loading buffer to >65 °C just prior to loading can disrupt secondary structures and improve yield and purity. For anion-exchange HPLC, purification at a high pH (e.g., pH 12) can denature secondary structures.
Hydrophobic nature of the DMT group is "swamped" by the charged backbone.	Use purification cartridges specifically designed for long oligonucleotides with a high affinity for the DMT group. DMT-on purification followed by reversed-phase HPLC is an effective strategy for long oligonucleotides.
Incomplete deprotection of the N2-DMF group.	Inappropriate deprotection conditions.	The DMF group on dG is relatively labile and can be removed under standard ammonium (B1175870) hydroxide (B78521) conditions. For faster deprotection, AMA (a mixture of ammonium hydroxide and methylamine) can be used at 65°C for as little as 10 minutes, provided all other bases and modifications are compatible. However, DMF is surprisingly resistant to deprotection with 0.4 M sodium hydroxide in methanol/water, requiring over 72 hours at room temperature for complete removal.

Frequently Asked Questions (FAQs)

Q1: Why is 5'-O-DMT-N2-DMF-dG a good choice for oligonucleotide synthesis?

The N2-dimethylformamidine (DMF) protecting group on the guanosine (B1672433) base is electron-donating. This property stabilizes the glycosidic bond, making the protected nucleoside more resistant to depurination during the acidic detritylation step of solid-phase synthesis. This is a significant advantage, as depurination is a primary source of impurities, leading to chain cleavage and the formation of truncated oligonucleotide sequences.

Q2: What is depurination and how can I minimize it when using N2-DMF-dG?

Depurination is the cleavage of the bond between the purine (B94841) base (adenine or guanine) and the deoxyribose sugar. This occurs under acidic conditions, such as the detritylation step. The resulting abasic site is unstable and leads to cleavage of the oligonucleotide backbone during the final basic deprotection step.

While the DMF group on dG provides inherent protection, you can further minimize depurination by:

• Using a milder deblocking acid like 3% Dichloroacetic Acid (DCA) in dichloromethane (B109758) instead of the more common Trichloroacetic Acid (TCA).

• Keeping the acid exposure time to the minimum required for complete detritylation.

Q3: I see a significant n+1 peak in my crude product analysis. What is the cause and how can I reduce it?

An n+1 peak typically arises from the addition of a GG dimer. The activators used in phosphoramidite chemistry are mildly acidic and can cause the premature removal of the DMT group from a small fraction of the 5'-O-DMT-N2-DMF-dG phosphoramidite in solution. This detritylated amidite can then react with an activated dG phosphoramidite to form a GG dimer, which is subsequently incorporated into the growing oligonucleotide chain. To mitigate this, ensure that all reagents are of the highest quality and strictly anhydrous, and that the phosphoramidite solutions are fresh.

Q4: What are the optimal deprotection conditions for oligonucleotides synthesized with N2-DMF-dG?

The DMF group is considered a "fast" deprotecting group. Standard deprotection with concentrated ammonium hydroxide at 55°C is effective. For even faster deprotection, a mixture of ammonium hydroxide and 40% aqueous methylamine (B109427) (AMA) can be used, typically for 10 minutes at 65°C. It is crucial to ensure that all other nucleobase protecting groups and any modifications on the oligonucleotide are compatible with these deprotection conditions. For instance, when using AMA, it is recommended to use acetyl-protected dC (Ac-dC) to avoid side reactions.

Q5: How should I purify my oligonucleotide synthesized with N2-DMF-dG?

The choice of purification method depends on the length of the oligonucleotide and the required purity.

• DMT-on Purification: This is a highly effective method that utilizes the hydrophobicity of the 5'-DMT group, which is left on the full-length product. Failure sequences, which are capped and lack the DMT group, are washed away. The DMT group is then removed from the purified full-length oligonucleotide. This can be done using reversed-phase cartridges or HPLC.

• High-Performance Liquid Chromatography (HPLC): Both reversed-phase (RP-HPLC) and anion-exchange (AX-HPLC) are powerful techniques for high-purity applications. RP-HPLC separates based on hydrophobicity, while AX-HPLC separates based on charge (oligonucleotide length).

• Polyacrylamide Gel Electrophoresis (PAGE): PAGE purification is suitable for achieving very high purity, especially for longer oligonucleotides, but it is a more labor-intensive method.

Quantitative Data Summary

Parameter	Condition/Method	Reported Value/Observation	Reference
Deprotection Time of N2-DMF-dG	Concentrated Ammonia (room temp)	Completely removed in 2 hours.
Concentrated Ammonia (55°C)	Completely removed in under 6 hours.
AMA (Ammonium Hydroxide/Methylamine) (65°C)	10 minutes.
0.4 M NaOH in MeOH/water (room temp)	Requires >72 hours for complete removal.
Coupling Efficiency	Standard Phosphoramidite Chemistry	Should be >99% per step for high-quality synthesis.
Capping Efficiency	10% N-methylimidazole on ABI 394	Can drop to 89%.
6.5% DMAP on ABI 394	Jumps to >99%.
Depurination Half-times	3% TCA in Methylene Chloride	Shorter half-time (more depurination).
15% DCA in Methylene Chloride	Intermediate half-time.
3% DCA in Methylene Chloride	Longest half-time (least depurination).

Key Experimental Protocols

Protocol 1: Standard Solid-Phase Oligonucleotide Synthesis Cycle

This protocol outlines the four main steps in each cycle of phosphoramidite-based oligonucleotide synthesis.

• Deblocking (Detritylation):

  • Reagent: 3% Dichloroacetic Acid (DCA) in Dichloromethane.

  • Procedure: The solid support is washed with the deblocking solution to remove the 5'-DMT protecting group from the growing oligonucleotide chain, exposing the 5'-hydroxyl group for the next coupling reaction.

  • Monitoring: The cleaved DMT cation is orange, and its absorbance at 495 nm can be measured to determine the coupling efficiency of the previous cycle.

• Coupling:

  • Reagents:

    • Phosphoramidite solution (e.g., 5'-O-DMT-N2-DMF-dG) in anhydrous acetonitrile.

    • Activator solution (e.g., 0.45 M Tetrazole or 0.25 M DCI in anhydrous acetonitrile).

  • Procedure: The phosphoramidite and activator are delivered simultaneously to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, which is then displaced by the 5'-hydroxyl group of the support-bound oligonucleotide, forming a phosphite (B83602) triester linkage.

• Capping:

  • Reagents:

    • Cap A: Acetic anhydride (B1165640) in THF/Lutidine.

    • Cap B: 16% N-Methylimidazole in THF.

  • Procedure: Any unreacted 5'-hydroxyl groups are acetylated to prevent them from reacting in subsequent cycles, thus minimizing the formation of deletion mutations (n-1 sequences).

• Oxidation:

  • Reagent: 0.02 M Iodine in THF/Water/Pyridine.

  • Procedure: The unstable phosphite triester linkage is oxidized to a stable phosphotriester linkage.

Protocol 2: Cleavage and Deprotection using AMA

This protocol is for the rapid cleavage of the oligonucleotide from the solid support and removal of the base and phosphate (B84403) protecting groups.

• Setup:

  • Prepare the AMA solution by mixing equal volumes of concentrated ammonium hydroxide and 40% aqueous methylamine.

  • Transfer the solid support containing the synthesized oligonucleotide to a pressure-resistant vial.

• Cleavage and Deprotection:

  • Add the AMA solution to the vial (typically 1 mL for a 1 µmol synthesis).

  • Seal the vial tightly.

  • Heat the vial at 65°C for 10-15 minutes.

• Workup:

  • Cool the vial to room temperature.

  • Carefully open the vial in a fume hood.

  • Transfer the supernatant containing the deprotected oligonucleotide to a new tube.

  • Evaporate the AMA solution to dryness using a vacuum concentrator.

  • Resuspend the oligonucleotide pellet in an appropriate buffer or water for purification.

Note: Ensure that all nucleobases and modifications are compatible with AMA. For example, use Ac-dC instead of Bz-dC.

Protocol 3: DMT-on Reversed-Phase Cartridge Purification

This is a common method for purifying the full-length product away from failure sequences.

• Synthesis: Synthesize the oligonucleotide with the final 5'-DMT group left on (DMT-on).

• Cleavage and Deprotection: Cleave and deprotect the oligonucleotide using the appropriate method (e.g., AMA as described above). Do not perform the final acid wash to remove the DMT group.

• Cartridge Equilibration:

  • Wash a reversed-phase cartridge (e.g., C18) with acetonitrile.

  • Equilibrate the cartridge with an aqueous salt solution (e.g., 2% trifluoroacetic acid or a high-salt loading buffer).

• Loading:

  • Dilute the crude, deprotected DMT-on oligonucleotide solution with the loading buffer.

  • Load the solution onto the equilibrated cartridge. The DMT-on oligonucleotide will bind to the hydrophobic stationary phase.

• Washing:

  • Wash the cartridge with a low percentage of organic solvent in water (e.g., 5-10% acetonitrile) to elute the hydrophilic, DMT-off failure sequences.

• Elution of Full-Length Product:

  • Elute the DMT-on full-length oligonucleotide with a higher concentration of organic solvent (e.g., 30-50% acetonitrile in water).

• Detritylation:

  • Remove the 5'-DMT group from the purified oligonucleotide by treating it with an acidic solution (e.g., 80% acetic acid in water) for 15-30 minutes.

• Desalting:

  • Desalt the final oligonucleotide product using a method like gel filtration or ethanol (B145695) precipitation to remove salts and the cleaved DMT group.

Visualizations

Caption: Workflow of solid-phase oligonucleotide synthesis and purification.

degradation of 5'-O-DMT-N2-DMF-dG phosphoramidite in solution

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 5'-O-DMT-N2-DMF-dG phosphoramidite (B1245037), a critical reagent in oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 5'-O-DMT-N2-DMF-dG phosphoramidite degradation in solution?

A1: The primary degradation pathways for 5'-O-DMT-N2-DMF-dG phosphoramidite in solution are hydrolysis and oxidation.[1][2][3][4] Hydrolysis occurs due to the presence of trace amounts of water in the solvent, leading to the formation of the H-phosphonate derivative.[5][6] Oxidation of the phosphorus (III) center to phosphorus (V) can occur upon exposure to air.[1][4] Notably, dG phosphoramidites are particularly susceptible to an autocatalytic hydrolysis reaction, where the phosphoramidite itself accelerates its degradation.[3][5][7]

Q2: How does the N2-DMF protecting group affect the stability of the dG phosphoramidite?

A2: The N2-dimethylformamidine (DMF) protecting group is designed to be labile for efficient deprotection after oligonucleotide synthesis.[8] While it enhances solubility and is suitable for synthesizing G-rich sequences, the nature of the protecting group on the exocyclic amine of dG can influence the rate of hydrolysis.[5][6][9] The dG(dmf) phosphoramidite is generally considered to have comparable stability in solution to standard dA(bz), dC(bz), and dT phosphoramidites when handled under strictly anhydrous conditions.[8]

Q3: What are the ideal storage conditions for 5'-O-DMT-N2-DMF-dG phosphoramidite, both as a solid and in solution?

A3: As a solid, the phosphoramidite should be stored at -20°C under a dry, inert atmosphere (argon or nitrogen).[2][3][] When in solution (typically in anhydrous acetonitrile), it is recommended for short-term use on a synthesizer. For long-term storage, the solution should also be kept at -20°C.[4][11]

Q4: What analytical techniques are recommended for assessing the purity and degradation of my phosphoramidite solution?

A4: The most common and powerful techniques are ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[12][13] ³¹P NMR is excellent for quantifying the active P(III) species and detecting the presence of P(V) oxidation or hydrolysis products.[12][14] RP-HPLC can be used to determine the purity of the phosphoramidite and to separate it from various degradation products.[1][15] LC-MS can also be employed to identify the masses of impurities.[12][13]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Action
Low coupling efficiency during oligonucleotide synthesis.	Phosphoramidite degradation due to moisture.	Ensure all solvents and reagents are anhydrous (<10 ppm water). Use fresh, high-quality acetonitrile (B52724). Store molecular sieves in phosphoramidite and activator solutions to scavenge residual moisture. Purge synthesizer lines with dry argon or helium.[4]
Phosphoramidite oxidation.	Handle solid phosphoramidite and its solution under an inert atmosphere. Use septum-sealed bottles and syringes flushed with inert gas for transfers.[4]
Suboptimal activator.	Use a suitable activator such as 1H-Tetrazole, 5-(Ethylthio)-1H-tetrazole (ETT), or DCI. Stronger activators may be needed for challenging sequences but can also increase the risk of side reactions.[4]
Appearance of unexpected peaks in HPLC or LC-MS analysis of the phosphoramidite solution.	Hydrolysis of the phosphoramidite.	This will appear as the corresponding H-phosphonate. Confirm the identity by LC-MS. Prepare a fresh solution of the phosphoramidite in anhydrous acetonitrile.
Oxidation of the phosphoramidite.	Oxidized phosphoramidites (P(V) species) will have a different retention time in HPLC and a different chemical shift in ³¹P NMR.[1][12] Prepare a fresh solution and ensure strict anaerobic handling.
Acrylonitrile adducts.	This degradation pathway can lead to a +53 Da mass modification. Use high-purity, properly stored phosphoramidites to minimize this.[4]
Rapid degradation of dG phosphoramidite solution compared to other bases.	Autocatalytic degradation of dG.	The degradation of dG phosphoramidites can be second order with respect to its concentration.[5][7] Consider preparing smaller, fresh batches of the dG phosphoramidite solution more frequently. Lowering the concentration of the phosphoramidite solution can also reduce the rate of degradation.[16]
Acid-catalyzed hydrolysis.	The presence of trace acidic impurities can accelerate hydrolysis. The addition of a small amount of a non-nucleophilic base, such as N-ethyl-diisopropylamine, to the acetonitrile can help mitigate this.[16]

Quantitative Data Summary

Table 1: Stability of Deoxyribonucleoside Phosphoramidites in Acetonitrile

This table summarizes the degradation of standard phosphoramidites in acetonitrile after five weeks of storage under an inert gas atmosphere.

Phosphoramidite	Purity Reduction (%)
dG(ib)	39
dA(bz)	6
dC(bz)	2
T	2

(Data adapted from a study on the solution stability of deoxyribonucleoside phosphoramidites.[3][16])

Experimental Protocols

Protocol 1: Assessing Phosphoramidite Purity by Reversed-Phase HPLC (RP-HPLC)

Objective: To determine the purity of a 5'-O-DMT-N2-DMF-dG phosphoramidite solution and detect degradation products.

Materials:

• Phosphoramidite solution (~1 mg/mL in anhydrous acetonitrile)

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA), pH 7.0

• Mobile Phase B: Acetonitrile

• C18 reverse-phase HPLC column (e.g., 250 x 4.6 mm, 5 µm particle size)

• HPLC system with a UV detector

Methodology:

• Prepare the phosphoramidite sample by dissolving it in anhydrous acetonitrile to a concentration of approximately 1.0 mg/mL.[12]

• Set up the HPLC system with the C18 column at ambient temperature.

• Equilibrate the column with a suitable starting mixture of Mobile Phase A and B.

• Inject the sample onto the column.

• Run a linear gradient of increasing Mobile Phase B (acetonitrile) at a flow rate of 1 mL/min. A typical gradient might be from 50% to 95% B over 20 minutes.

• Monitor the elution profile at a suitable wavelength (e.g., 260 nm).

• The phosphoramidite should elute as a major peak (often a doublet due to diastereomers).[15] Degradation products, such as the hydrolyzed H-phosphonate, will typically have different retention times.

• Calculate the purity based on the peak area percentage of the main phosphoramidite peak(s).

Protocol 2: Analysis of Phosphoramidite Degradation by ³¹P NMR Spectroscopy

Objective: To quantify the active P(III) phosphoramidite and identify P(V) degradation products.

Materials:

• Phosphoramidite solution in anhydrous acetonitrile

• NMR tube

• NMR spectrometer equipped with a phosphorus probe

Methodology:

• Prepare a sample of the phosphoramidite solution in an NMR tube under an inert atmosphere.

• Acquire a proton-decoupled ³¹P NMR spectrum.

• The active phosphoramidite (P(III) species) will appear as a characteristic signal, often as a pair of diastereomers, in the region of 140-155 ppm.[14]

• Oxidized or hydrolyzed phosphoramidites (P(V) species) will resonate in a different region, typically between -25 and 99 ppm.[12]

• Integrate the peaks corresponding to the P(III) and P(V) species to determine their relative amounts and thus the extent of degradation.

Visualizations

Caption: Major degradation pathways of 5'-O-DMT-N2-DMF-dG phosphoramidite.

Caption: Troubleshooting workflow for low coupling efficiency in oligonucleotide synthesis.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 2024.sci-hub.ru [2024.sci-hub.ru]
• 7. The Degradation of dG Phosphoramidites in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DMT-dG(dmf) Phosphoramidite 330628-04-1 [sigmaaldrich.com]
• 9. CAS 330628-04-1: 2'-Deoxy-N2-DMF-5'-O-DMT-guanosine 3'-CE … [cymitquimica.com]
• 11. 5'-O-DMT-2'-Deoxyguanosine(DMF)-CE Phosphoramidite, 330628-04-1 | BroadPharm [broadpharm.com]
• 12. usp.org [usp.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. Solution stability and degradation pathway of deoxyribonucleoside phosphoramidites in acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 5'-O-DMT-N2-DMF-dG and 5'-O-DMT-N2-ibu-dG Phosphoramidites in Oligonucleotide Synthesis

In the realm of automated oligonucleotide synthesis, the choice of phosphoramidite (B1245037) building blocks is critical to ensuring high yield, purity, and integrity of the final product. For the incorporation of deoxyguanosine (dG), two of the most commonly utilized phosphoramidites are 5'-O-DMT-N2-DMF-dG and 5'-O-DMT-N2-ibu-dG. These molecules are structurally similar, differing only in the protecting group on the exocyclic amine of the guanine (B1146940) base: a dimethylformamidine (DMF) group in the former, and an isobutyryl (ibu) group in the latter. This seemingly minor difference has significant implications for the efficiency and versatility of oligonucleotide synthesis.

This guide provides a detailed comparison of these two phosphoramidites, supported by experimental data, to assist researchers, scientists, and drug development professionals in making an informed decision for their specific applications.

Performance Comparison: Deprotection Kinetics and Beyond

The primary distinction between the DMF and iBu protecting groups lies in their lability under basic conditions, which directly impacts the final deprotection step of oligonucleotide synthesis. The DMF group is significantly more labile than the iBu group, allowing for faster and milder deprotection conditions. This is a considerable advantage, especially when synthesizing oligonucleotides containing sensitive modifications, such as fluorescent dyes or other labels that may be degraded by prolonged exposure to harsh basic conditions.

While coupling efficiencies for both phosphoramidites are generally high, typically exceeding 98-99% under optimized conditions, the choice of protecting group can influence the propensity for certain side reactions. For instance, the electron-donating nature of the DMF group offers enhanced protection against depurination, a common side reaction that can occur during the acidic detritylation step of each synthesis cycle.

Quantitative Data Summary

The following tables summarize the key performance differences between 5'-O-DMT-N2-DMF-dG and 5'-O-DMT-N2-ibu-dG based on typical experimental conditions.

Parameter	5'-O-DMT-N2-DMF-dG	5'-O-DMT-N2-ibu-dG	Reference
Protecting Group	Dimethylformamidine (DMF)	Isobutyryl (iBu)	N/A
Relative Deprotection Rate	~4 times faster	Standard
Coupling Efficiency	>98%	>98%

Table 1: General Performance Characteristics

Deprotection Method	Reagent	Temperature	Time for 5'-O-DMT-N2-DMF-dG	Time for 5'-O-DMT-N2-ibu-dG
Standard	Concentrated Ammonium (B1175870) Hydroxide (B78521)	55 °C	1 hour	5 hours
Fast	Ammonium Hydroxide/Methylamine (B109427) (AMA)	65 °C	5-10 minutes	5-10 minutes
Mild	t-butylamine/methanol/water (1:1:2)	60 °C	6 hours	Not Recommended
Ultra-Mild	0.05M Potassium Carbonate in Methanol	Room Temp.	Not Typically Used	Not Typically Used

Table 2: Comparative Deprotection Times and Conditions

Experimental Protocols

Standard Automated Oligonucleotide Synthesis Cycle (Phosphoramidite Method)

The synthesis of oligonucleotides using phosphoramidite chemistry is a cyclical process performed on an automated synthesizer. Each cycle consists of four main steps for the addition of a single nucleotide.

1. Detritylation (Deblocking):

• Reagent: A solution of a weak acid, typically 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane (B109758) (DCM).

• Procedure: The acidic solution is passed through the synthesis column containing the solid support with the growing oligonucleotide chain. This removes the 5'-O-dimethoxytrityl (DMT) protecting group from the terminal nucleotide, exposing a free 5'-hydroxyl group for the next coupling reaction. The column is then washed with a neutral solvent like acetonitrile (B52724) to remove the acid and the cleaved DMT cation.

2. Coupling:

• Reagents:

  • The desired phosphoramidite monomer (e.g., 5'-O-DMT-N2-DMF-dG or 5'-O-DMT-N2-ibu-dG) dissolved in acetonitrile.

  • An activator solution, such as 1H-tetrazole, 5-(ethylthio)-1H-tetrazole (ETT), or 4,5-dicyanoimidazole (B129182) (DCI), also in acetonitrile.

• Procedure: The phosphoramidite and activator solutions are simultaneously delivered to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, making it a good leaving group. The free 5'-hydroxyl group of the growing oligonucleotide chain then attacks the phosphorus atom, forming a phosphite (B83602) triester linkage. This reaction is rapid and highly efficient.

3. Capping:

• Reagents:

  • Cap A: A solution of acetic anhydride (B1165640) in tetrahydrofuran (B95107) (THF), often with a base like lutidine.

  • Cap B: A solution of 1-methylimidazole (B24206) in THF.

• Procedure: A small percentage of the 5'-hydroxyl groups may fail to react during the coupling step. To prevent these unreacted chains from elongating in subsequent cycles and forming deletion mutants (n-1 sequences), they are permanently blocked by acetylation. The capping reagents are delivered to the column to acetylate any unreacted 5'-hydroxyl groups.

4. Oxidation:

• Reagent: A solution of iodine in a mixture of THF, water, and pyridine (B92270) or lutidine.

• Procedure: The newly formed phosphite triester linkage is unstable and must be oxidized to a more stable phosphate (B84403) triester. The iodine solution is passed through the column, converting the P(III) to a P(V) species. This completes the addition of one nucleotide.

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Final Cleavage and Deprotection

Once the synthesis is complete, the oligonucleotide must be cleaved from the solid support and all protecting groups removed.

• Reagents: Concentrated ammonium hydroxide or a mixture of ammonium hydroxide and methylamine (AMA).

A Comparative Analysis of Deprotection Times for DMF-dG and Ibu-dG in Oligonucleotide Synthesis

In the realm of oligonucleotide synthesis, the choice of protecting groups for nucleobases is a critical determinant of the efficiency and fidelity of the final product. For deoxyguanosine (dG), two commonly employed N-acyl protecting groups are N,N-dimethylformamidine (DMF) and isobutyryl (ibu). The rate at which these groups can be removed (deprotection) significantly impacts the overall synthesis time and the integrity of the resulting oligonucleotide, particularly for complex or modified sequences. This guide provides an objective comparison of the deprotection times of DMF-dG and ibu-dG, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal protecting group for their specific applications.

Quantitative Comparison of Deprotection Times

The selection of a deprotection strategy is contingent on the desired speed and the sensitivity of the oligonucleotide to the deprotection reagents. DMF-dG is generally recognized as a "fast-deprotecting" group, offering a significant time advantage over the more traditional ibu-dG.[1] The following table summarizes the deprotection times for DMF-dG and ibu-dG under various commonly used conditions.

Deprotection Reagent	Temperature	Deprotection Time for DMF-dG	Deprotection Time for ibu-dG
Concentrated Ammonium (B1175870) Hydroxide (B78521)	55°C	2 hours[2]	17 hours (standard)[1]
65°C	1 hour[2]	Not specified, but significantly longer than DMF-dG
AMA (Ammonium Hydroxide/Methylamine (B109427) 1:1)	65°C	5-10 minutes[1][3]	5-10 minutes[3][4]
Room Temperature	120 minutes[1][3]	120 minutes[1][3]
0.4 M Sodium Hydroxide in Methanol (B129727)/Water (4:1)	Room Temperature	> 72 hours[5]	17 hours[5]
Tert-Butylamine/Water (1:3)	60°C	6 hours[1]	6 hours[1]
50 mM Potassium Carbonate in Methanol	Room Temperature	4 hours (with UltraMild monomers)[1]	Not typically used with standard ibu-dG

Key Observations:

• With the conventional deprotection reagent, concentrated ammonium hydroxide, DMF-dG deprotects approximately twice as fast as ibu-dG.[1]

• The use of AMA significantly accelerates the deprotection of both DMF-dG and ibu-dG, reducing the time to as little as 5-10 minutes at 65°C.[1][3][4]

• Interestingly, while DMF-dG is faster in ammonium hydroxide, it is remarkably resistant to deprotection with sodium hydroxide, taking over 72 hours, whereas ibu-dG is cleaved in 17 hours under the same conditions.[5]

Experimental Protocols

The following are detailed methodologies for the deprotection of oligonucleotides containing either DMF-dG or ibu-dG.

Protocol 1: Deprotection using Concentrated Ammonium Hydroxide

This protocol is a standard method for the deprotection of oligonucleotides.

• Cleavage from Solid Support: The oligonucleotide is first cleaved from the solid support. This is typically achieved by incubation with concentrated ammonium hydroxide (28-30%) for 1-2 hours at room temperature.

• Base Deprotection: The supernatant containing the cleaved oligonucleotide is transferred to a clean vial.

• Incubation: The vial is sealed and heated to the desired temperature.

  • For DMF-dG : Incubate at 55°C for 2 hours or 65°C for 1 hour for complete deprotection.[2]

  • For ibu-dG : Incubate at 55°C for 17 hours for complete deprotection.[1]

• Evaporation: After incubation, the ammonium hydroxide is removed by evaporation under vacuum.

• Reconstitution: The dried oligonucleotide is reconstituted in an appropriate buffer for subsequent purification and analysis.

Protocol 2: UltraFAST Deprotection using AMA

This protocol utilizes a mixture of ammonium hydroxide and methylamine (AMA) for rapid deprotection.

• Cleavage from Solid Support: The oligonucleotide is cleaved from the support using AMA (a 1:1 v/v mixture of concentrated ammonium hydroxide and 40% aqueous methylamine) for 5 minutes at room temperature.[1][3]

• Base Deprotection: The supernatant is transferred to a clean, sealable vial.

• Incubation: The vial is heated to 65°C for 5-10 minutes for complete deprotection of both DMF-dG and ibu-dG .[1][3][4] Alternatively, for more sensitive oligonucleotides, deprotection can be carried out at room temperature for 120 minutes.[1][3]

• Evaporation: The AMA solution is evaporated to dryness using a vacuum concentrator.

• Reconstitution: The oligonucleotide pellet is dissolved in a suitable buffer for further processing.

Protocol 3: Deprotection using Sodium Hydroxide

This method is typically employed for oligonucleotides that are sensitive to amines.

• Preparation of Reagent: A fresh solution of 0.4 M Sodium Hydroxide (NaOH) in a 4:1 (v/v) mixture of methanol and water is prepared.[5]

• Cleavage and Deprotection: The solid support with the synthesized oligonucleotide is transferred to a vial, and the NaOH solution is added.

• Incubation: The vial is sealed and allowed to react at room temperature.

  • For ibu-dG : Incubate for 17 hours.[5]

  • For DMF-dG : This method is not recommended due to the extremely slow deprotection time of over 72 hours.[5]

• Neutralization and Desalting: Following incubation, the reaction is neutralized with an acid (e.g., acetic acid) and the deprotected oligonucleotide is desalted using a suitable method such as a purification cartridge.[5]

Experimental Workflow and Logical Relationships

The following diagram illustrates the general workflow for the final stages of solid-phase oligonucleotide synthesis, highlighting the cleavage and deprotection steps where the choice between DMF-dG and ibu-dG becomes critical.

Oligonucleotide Cleavage and Deprotection Workflow.

References

• 1. glenresearch.com [glenresearch.com]
• 2. Fast Deprotection [qualitysystems.com.tw]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]

A Comparative Guide to the NMR Analysis of 5'-O-DMT-N2-DMF-dG for Structural Confirmation

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of oligonucleotides, the purity and structural integrity of the phosphoramidite (B1245037) building blocks are paramount. This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) data for 5'-O-dimethoxytrityl-N2-formamidinyl-2'-deoxyguanosine (5'-O-DMT-N2-DMF-dG) and its common alternative, 5'-O-DMT-N2-isobutyryl-dG (5'-O-DMT-N2-ibu-dG). The confirmation of the structure of these protected nucleosides is a critical quality control step before their use in automated DNA synthesis.

Performance Comparison: NMR Spectral Data

¹H NMR Spectroscopy

The ¹H NMR spectrum of protected nucleosides like 5'-O-DMT-N2-DMF-dG is complex, with distinct regions corresponding to the different moieties of the molecule. Key diagnostic signals are found for the anomeric proton of the deoxyribose sugar, typically between 6.0 and 6.5 ppm, and the protons of the DMT, formamidine, and guanine (B1146940) base.

For the alternative, 5'-O-DMT-N2-ibu-dG, a publicly available spectrum shows the expected complexity. Protons of the isobutyryl group introduce additional aliphatic signals.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides complementary information for structural elucidation, with characteristic chemical shifts for the carbons of the deoxyribose, the guanine base, the DMT group, and the N2-protecting group.

³¹P NMR Spectroscopy

For the phosphoramidite derivatives of these nucleosides, ³¹P NMR is a crucial tool for assessing purity and the integrity of the phosphorus(III) moiety. The chemical shift of the phosphoramidite peak is highly characteristic.

Parameter	5'-O-DMT-N2-DMF-dG-CE-phosphoramidite	5'-O-DMT-N2-ibu-dG-CE-phosphoramidite
³¹P Chemical Shift (δ)	~149 ppm[1]	~150 ppm
Purity by ³¹P NMR	≥99.0%[1]	>99% (P(V) impurities <1%)

Table 1. Comparison of ³¹P NMR Data for Phosphoramidite Derivatives.

Experimental Protocols

A generalized experimental protocol for the NMR analysis of protected deoxynucleosides is provided below.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the protected nucleoside or phosphoramidite.

• Solvent Selection: Choose an appropriate deuterated solvent. Common choices include deuterated chloroform (B151607) (CDCl₃), dimethyl sulfoxide (B87167) (DMSO-d₆), or acetonitrile (B52724) (CD₃CN).

• Dissolution: Dissolve the sample in 0.5-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Internal Standard: Add a suitable internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts if not already present in the solvent.

NMR Data Acquisition

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Acquire a one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

• ³¹P NMR (for phosphoramidites):

  • Acquire a proton-decoupled ³¹P NMR spectrum.

  • Typical parameters: 64-128 scans, relaxation delay of 2-5 seconds, spectral width of 100-200 ppm. The typical chemical shift range for phosphoramidites is between 140 and 155 ppm.[2]

• Data Processing: Process the acquired Free Induction Decays (FIDs) with appropriate window functions, Fourier transformation, phase correction, and baseline correction.

Workflow for Structure Confirmation

The following diagram illustrates the logical workflow for the NMR analysis to confirm the structure of 5'-O-DMT-N2-DMF-dG.

NMR Analysis Workflow for Structure Confirmation.

Comparison with Alternatives

The choice of the N2-protecting group for deoxyguanosine can influence the efficiency of oligonucleotide synthesis and deprotection steps.

• 5'-O-DMT-N2-DMF-dG: The dimethylformamidine (DMF) protecting group is known for its rapid deprotection kinetics, typically using concentrated ammonia. This makes it suitable for the synthesis of oligonucleotides that may be sensitive to prolonged exposure to alkaline conditions.

• 5'-O-DMT-N2-ibu-dG: The isobutyryl (ibu) group is a more traditional and robust protecting group. While its deprotection is generally slower than that of the DMF group, it is well-established and widely used in standard oligonucleotide synthesis protocols.

The selection between these alternatives often depends on the specific requirements of the oligonucleotide being synthesized, including its sequence and any other modifications present. NMR analysis, as outlined in this guide, is a critical step to ensure the quality of either building block before its incorporation into valuable synthetic oligonucleotides.

References

• 1. DMT-dG(dmf) Phosphoramidite | Benchchem [benchchem.com]
• 2. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]

A Comparative Analysis of Coupling Efficiency for dG Phosphoramidites: A Guide for Researchers

For researchers, scientists, and drug development professionals engaged in oligonucleotide synthesis, the choice of phosphoramidite (B1245037) chemistry is paramount to achieving high yield and purity of the final product. The selection of the protecting group for the exocyclic amine of deoxyguanosine (dG) is a critical factor influencing the overall efficiency of the synthesis. This guide provides a comparative analysis of the coupling efficiency of dG phosphoramidites with two commonly used protecting groups: isobutyryl (ibu) and dimethylformamidine (dmf).

The phosphoramidite method for oligonucleotide synthesis is a cyclical process involving deblocking, coupling, capping, and oxidation. The coupling step, where a new phosphoramidite is added to the growing oligonucleotide chain, is the most critical determinant of the overall yield of the full-length product. Even minor variations in coupling efficiency can have a significant impact, particularly in the synthesis of long oligonucleotides.

Quantitative Comparison of Coupling Efficiencies

While direct, head-to-head comparative studies with extensive quantitative data in the public domain are limited, the available information and supplier specifications indicate that both ibu-dG and dmf-dG phosphoramidites can achieve high coupling efficiencies, typically exceeding 99% under optimized conditions.[1][2] The primary advantage of the dmf protecting group lies in its significantly faster deprotection kinetics.

Protecting Group	Typical Coupling Efficiency (%)	Key Advantages
Isobutyryl (ibu)	>99%	Robust and widely used.
Dimethylformamidine (dmf)	>99%	Faster deprotection, beneficial for labile oligonucleotides.[3]

It is important to note that the actual coupling efficiency is highly dependent on a multitude of experimental factors beyond the choice of protecting group. These include the purity of the phosphoramidites and all other reagents, the choice of activator, coupling time, the quality of the solvent, and the synthesis scale and conditions.[4]

The Chemistry of dG Protection

The exocyclic amino group of guanine (B1146940) is nucleophilic and requires protection to prevent unwanted side reactions during the phosphitylation and oligonucleotide synthesis processes.[1] The chemical structures of the isobutyryl and dimethylformamidine protecting groups are illustrated below.

Figure 1. Chemical structures of ibu-dG and dmf-dG phosphoramidites.

The Oligonucleotide Synthesis Cycle

The synthesis of oligonucleotides is a cyclical four-step process. The efficiency of each step is crucial for the successful synthesis of the desired full-length product.

Figure 2. The four-step oligonucleotide synthesis cycle.

Experimental Protocols

To achieve optimal coupling efficiency, it is imperative to follow stringent experimental protocols. The following is a generalized methodology for oligonucleotide synthesis.

1. Reagent Preparation:

• All phosphoramidites, activators, and solvents must be of high purity and anhydrous.

• Phosphoramidites are typically dissolved in anhydrous acetonitrile (B52724) to a concentration of 0.02–0.2 M.

• The activator, such as 1H-tetrazole or 5-ethylthio-1H-tetrazole, is prepared in anhydrous acetonitrile at a concentration of 0.2–0.7 M.

2. Synthesis Cycle:

• Deblocking (Detritylation): The 5'-dimethoxytrityl (DMT) protecting group is removed from the support-bound nucleoside using a solution of a mild acid, such as 3% trichloroacetic acid (TCA) in dichloromethane.

• Coupling: The phosphoramidite solution and the activator solution are delivered to the synthesis column. The coupling reaction, where the phosphoramidite is added to the growing oligonucleotide chain, is typically allowed to proceed for 20 seconds to several minutes, depending on the scale and the specific phosphoramidite.

• Capping: To prevent the elongation of unreacted chains in subsequent cycles, any free 5'-hydroxyl groups are blocked by acetylation using a capping solution (e.g., acetic anhydride (B1165640) and N-methylimidazole).

• Oxidation: The newly formed phosphite triester linkage is oxidized to the more stable phosphate triester using a solution of iodine in a mixture of water, pyridine, and tetrahydrofuran.

3. Post-Synthesis Processing:

• Cleavage and Deprotection: The oligonucleotide is cleaved from the solid support and the protecting groups are removed. The use of dmf-dG allows for faster deprotection compared to ibu-dG, which is particularly advantageous for oligonucleotides containing labile modifications.[3] Specifically, dmf can be removed with concentrated ammonia (B1221849) in approximately 4 times less time than ibu.[3]

• Purification: The final product is typically purified using techniques such as high-performance liquid chromatography (HPLC) to isolate the full-length oligonucleotide from shorter failure sequences.

Conclusion

The choice between ibu-dG and dmf-dG phosphoramidites depends on the specific requirements of the oligonucleotide synthesis. While both offer high coupling efficiencies, the primary advantage of dmf-dG is its faster deprotection time, which can be crucial for the synthesis of sensitive and modified oligonucleotides. For standard, unmodified oligonucleotides, ibu-dG remains a robust and reliable choice. Ultimately, achieving high coupling efficiency is a multifactorial challenge that requires high-quality reagents, optimized protocols, and careful control of the synthesis environment.

References

• 1. DMT-dG(dmf) Phosphoramidite | Benchchem [benchchem.com]
• 2. twistbioscience.com [twistbioscience.com]
• 3. glenresearch.com [glenresearch.com]
• 4. benchchem.com [benchchem.com]

N²-Dimethylformamidine-dG: A Superior Protecting Group for Oligonucleotide Synthesis

In the precise world of oligonucleotide synthesis, the choice of protecting groups is paramount to achieving high yield and purity of the final product. For the exocyclic amine of 2'-deoxyguanosine (B1662781) (dG), the N²-dimethylformamidine (DMF) protecting group has emerged as a superior alternative to traditional groups like isobutyryl (ibu), particularly for applications demanding high throughput, compatibility with sensitive modifications, and synthesis of challenging sequences. This guide provides an objective comparison of N²-DMF-dG with other guanosine (B1672433) protecting groups, supported by experimental data and detailed protocols.

Faster Deprotection Kinetics: A Key Advantage

The primary advantage of N²-DMF-dG lies in its significantly faster deprotection kinetics.[1] The removal of the isobutyryl group from guanine (B1146940) is often the rate-determining step in the final deprotection of an oligonucleotide.[2][3] The use of the DMF group accelerates this process, enabling quicker access to the final product. This is especially critical in high-throughput environments where rapid turnaround times are essential.[4]

Experimental data consistently demonstrates the faster removal of the DMF group compared to the ibu group under various deprotection conditions.

Protecting Group	Deprotection Reagent	Temperature	Time for Complete Deprotection
N²-DMF-dG	Ammonium (B1175870) Hydroxide (B78521)	Room Temperature	16 hours
55°C	4 hours
65°C	2 hours
N²-ibu-dG	Ammonium Hydroxide	Room Temperature	36 hours
55°C	16 hours
65°C	8 hours

Table 1: Comparison of deprotection times with Ammonium Hydroxide.[2]

The use of AMA, a 1:1 mixture of aqueous ammonium hydroxide and aqueous methylamine, further drastically reduces deprotection times, with the "UltraFAST" deprotection protocol enabling complete deprotection in as little as 5-10 minutes at 65°C when DMF-dG is used in conjunction with other fast-deprotecting phosphoramidites like acetyl-protected dC (Ac-dC).[2][3]

Protecting Group Combination	Deprotection Reagent	Temperature	Time for Complete Deprotection
iBu-dG, dmf-dG, or Ac-dG	AMA	Room Temperature	120 minutes
37°C	30 minutes
55°C	10 minutes
65°C	5 minutes

Table 2: Deprotection times with AMA reagent.[2][3]

Enhanced Purity and Yield, Especially for G-Rich Sequences

Incomplete deprotection, a common issue with the more stable ibu group, can lead to impurities that are difficult to remove. This problem is particularly pronounced in the synthesis of guanine-rich oligonucleotides. The labile nature of the DMF group ensures more complete and efficient deprotection, resulting in a cleaner final product and higher overall yield.

Suppression of Side Reactions: Protecting Against Depurination

A significant side reaction during oligonucleotide synthesis is depurination, the cleavage of the glycosidic bond between the purine (B94841) base and the sugar, which can occur during the acidic detritylation step. Acyl protecting groups, being electron-withdrawing, can destabilize this bond. In contrast, the dimethylformamidine group is electron-donating, which helps to stabilize the glycosidic bond and protect the guanosine from depurination.[5][6] This leads to a higher integrity of the final oligonucleotide, especially for longer sequences that undergo numerous detritylation cycles.

Experimental Protocols

Standard Deprotection Protocol using Ammonium Hydroxide with N²-DMF-dG

• Cleavage from Solid Support: Following synthesis, the controlled pore glass (CPG) support is transferred to a screw-cap vial.

• Ammonium Hydroxide Treatment: Add 1 mL of fresh, concentrated ammonium hydroxide to the vial.

• Incubation: Securely cap the vial and incubate at 65°C for 2 hours (or 55°C for 4 hours).

• Evaporation: After incubation, cool the vial and evaporate the ammonia (B1221849) to dryness in a vacuum concentrator.

• Reconstitution: Resuspend the oligonucleotide pellet in an appropriate buffer for quantification and analysis.

UltraFAST Deprotection Protocol using AMA with N²-DMF-dG and Ac-dC

This protocol is recommended when the oligonucleotide sequence is synthesized using the monomer set of Bz-dA, Ac-dC, and dmf-dG.[4][7]

• Cleavage from Solid Support: Transfer the CPG support to a suitable vial.

• AMA Treatment: Add 1 mL of AMA reagent (1:1 v/v mixture of aqueous ammonium hydroxide and aqueous methylamine).

• Incubation: Tightly seal the vial and heat at 65°C for 5-10 minutes.

• Evaporation: Cool the vial and carefully evaporate the AMA reagent to dryness.

• Reconstitution: Dissolve the deprotected oligonucleotide in a suitable buffer.

Visualizing the Advantage: Oligonucleotide Synthesis and Deprotection

The following diagrams illustrate the standard phosphoramidite (B1245037) oligonucleotide synthesis cycle and highlight the efficiency of the deprotection step when using N²-DMF-dG.

References

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]

The Superiority of 5'-O-DMT-N2-DMF-dG in the Synthesis of Long Oligonucleotides: A Comparative Guide

For researchers, scientists, and professionals in drug development, the synthesis of long oligonucleotides (greater than 100 base pairs) is a critical yet challenging endeavor. The fidelity and yield of these lengthy nucleic acid chains are paramount for their application in gene synthesis, CRISPR-Cas9 technology, and as therapeutic agents. A key determinant in the success of long oligonucleotide synthesis is the choice of phosphoramidite (B1245037) chemistry, particularly the protecting group for deoxyguanosine (dG), a nucleoside prone to side reactions. This guide provides a detailed comparison of 5'-O-DMT-N2-DMF-dG against its common alternative, 5'-O-DMT-N2-isobutyryl-dG (iBu-dG), supported by experimental data and protocols.

The synthesis of long oligonucleotides is fraught with challenges, primarily the cumulative effect of incomplete coupling reactions and the occurrence of side reactions that can terminate the growing chain or introduce mutations. One of the most significant of these side reactions is depurination, the cleavage of the glycosidic bond between the purine (B94841) base and the deoxyribose sugar, which is particularly problematic for deoxyguanosine. The choice of the N2-protecting group on the dG phosphoramidite plays a pivotal role in mitigating these challenges.

Comparative Analysis of dG Phosphoramidites

The N,N-dimethylformamidine (DMF) protecting group of 5'-O-DMT-N2-DMF-dG offers distinct advantages over the more traditional isobutyryl (iBu) group, especially in the context of synthesizing long oligonucleotides. These advantages translate to higher yields of the full-length product, improved purity, and greater flexibility in the synthesis and deprotection processes.

Key Performance Metrics

Feature	5'-O-DMT-N2-DMF-dG	5'-O-DMT-N2-iBu-dG	Rationale & Significance
Depurination Resistance	Higher	Lower	The electron-donating nature of the DMF group stabilizes the glycosidic bond of deoxyguanosine, significantly reducing the incidence of depurination during the acidic detritylation steps of the synthesis cycle. This is crucial for long oligonucleotides which undergo numerous acid treatments.
Deprotection Conditions	Milder and Faster	Harsher and Slower	The DMF group can be removed under significantly milder basic conditions and in a fraction of the time compared to the iBu group. This minimizes the exposure of the newly synthesized oligonucleotide to harsh chemicals that can cause degradation of

A Cost-Benefit Analysis of 5'-O-DMT-N2-DMF-dG in Large-Scale Oligonucleotide Synthesis

In the realm of large-scale therapeutic oligonucleotide production, the choice of phosphoramidite (B1245037) building blocks is a critical determinant of efficiency, purity, and overall cost. For the incorporation of deoxyguanosine (dG), the protecting group on the exocyclic amine (N2) profoundly impacts the synthesis cycle. This guide provides a comparative analysis of 5'-O-DMT-N2-dimethylformamidine-dG (DMF-dG) against the conventional N2-isobutyryl-dG (ibu-dG), offering experimental insights for researchers, scientists, and drug development professionals.

Executive Summary

The primary advantage of utilizing DMF-dG in large-scale synthesis lies in its significantly faster deprotection kinetics, which translates to reduced manufacturing time and gentler conditions, thereby preserving the integrity of the final oligonucleotide product. While the upfront cost of DMF-dG may be comparable to or slightly higher than traditional phosphoramidites, the benefits of increased throughput, higher purity, and reduced risk of side reactions often outweigh this initial investment, presenting a favorable cost-benefit ratio for commercial-scale operations.

Performance Comparison: DMF-dG vs. Ibu-dG

The selection of a dG phosphoramidite directly influences several key stages of solid-phase oligonucleotide synthesis. The most significant differences between DMF-dG and the traditional ibu-dG are observed during the final deprotection step.

Parameter	5'-O-DMT-N2-DMF-dG	5'-O-DMT-N2-ibu-dG (Conventional)
Deprotection Time	1-2 hours at 55-65°C with concentrated ammonia[1][2]. 5-10 minutes with AMA reagent at 65°C[1][3].	Overnight (typically 8-16 hours) at 55°C with concentrated ammonia[1].
Deprotection Conditions	Milder conditions, compatible with "UltraFAST" protocols (e.g., AMA)[1][3].	Harsher, prolonged exposure to concentrated ammonia[1].
Suitability for G-rich sequences	Highly suitable; greatly reduces incomplete deprotection issues[2].	Prone to incomplete deprotection, leading to lower purity.
Compatibility with sensitive modifications	High compatibility due to milder deprotection, preserving labels and modified bases[4][5].	Lower compatibility; harsh conditions can degrade sensitive moieties.
Solution Stability	As stable as other standard DNA phosphoramidites[2].	Stable under standard synthesis conditions.
Coupling Efficiency	High, leading to high-yield and high-quality oligonucleotides.	Generally high, but can be impacted by solubility.
Side Reactions	Minimized exposure to harsh bases reduces the risk of side reactions[1].	Prolonged ammonia (B1221849) treatment can lead to base modifications.

Cost-Benefit Analysis

The economic evaluation of using DMF-dG extends beyond the purchase price of the phosphoramidite. For large-scale synthesis, time is a critical cost factor. The global phosphoramidite market is expanding, with a projected CAGR of 6-8%, driven by the demand for therapeutic oligonucleotides[6][7][8]. In this competitive landscape, manufacturing efficiency is paramount.

Benefits of DMF-dG:

• Increased Throughput: The dramatic reduction in deprotection time allows for significantly faster production cycles, increasing the output of synthesized oligonucleotides.

• Higher Purity: Efficient deprotection, especially for challenging G-rich sequences, leads to a higher purity of the final product, potentially reducing the costs associated with downstream purification[2].

• Enhanced Product Integrity: Milder deprotection conditions are crucial for complex oligonucleotides containing sensitive modifications, such as dyes or modified bases, preventing their degradation and improving the overall yield of the desired product[4][5].

• Reduced Labor and Energy Costs: Shorter synthesis cycles translate to lower labor costs and reduced energy consumption for heating during deprotection.

Considerations:

• Initial Reagent Cost: The purchase price of DMF-dG may be higher than ibu-dG from some suppliers. However, for large-scale manufacturing, this difference can often be negotiated and is frequently offset by the gains in efficiency.

• Process Optimization: While DMF-dG can often be a direct substitute for ibu-dG, minor adjustments to protocols, such as using a lower concentration iodine oxidizer, may be necessary to achieve optimal results[2].

Experimental Protocols

Standard Solid-Phase Oligonucleotide Synthesis Cycle

This protocol outlines a single cycle of nucleotide addition in solid-phase synthesis.

• Detritylation: The 5'-DMT protecting group is removed from the support-bound nucleoside using an acid solution (e.g., 3% trichloroacetic acid in dichloromethane) to free the 5'-hydroxyl group for the subsequent coupling reaction.

• Coupling: The phosphoramidite building block (e.g., 5'-O-DMT-N2-DMF-dG) is activated by an activator (e.g., tetrazole or a derivative) and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping mixture (e.g., acetic anhydride (B1165640) and 1-methylimidazole) to prevent the formation of deletion-mutant sequences.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using an oxidizing agent (e.g., iodine in a water/pyridine/THF solution).

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Final Deprotection and Cleavage

Using 5'-O-DMT-N2-DMF-dG:

• Ammonia Deprotection: The solid support is treated with concentrated ammonium (B1175870) hydroxide (B78521) for 1 hour at 65°C or 2 hours at 55°C[1][2].

• AMA (Ammonium Hydroxide/Methylamine) "UltraFAST" Deprotection: The support is treated with a 1:1 mixture of concentrated ammonium hydroxide and 40% aqueous methylamine (B109427) for 5-10 minutes at 65°C[1][3]. This method requires the use of acetyl-protected dC (Ac-dC) to prevent base modification[3].

Using 5'-O-DMT-N2-ibu-dG (Conventional Method):

• The solid support is treated with concentrated ammonium hydroxide for an extended period, typically overnight (8-16 hours), at 55°C[1].

Visualizing the Workflow and Decision Matrix

To better illustrate the synthesis process and the decision-making factors, the following diagrams are provided.

Standard solid-phase oligonucleotide synthesis cycle.

Decision matrix for selecting a dG phosphoramidite.

Conclusion

For large-scale synthesis of oligonucleotides, particularly for therapeutic applications, 5'-O-DMT-N2-DMF-dG presents a compelling alternative to the conventional isobutyryl-protected amidite. The significant reduction in deprotection time, coupled with the ability to use milder conditions, results in higher throughput, improved product purity, and better integrity of complex molecules. While a simple comparison of catalog prices may not always favor DMF-dG, a comprehensive cost-benefit analysis that accounts for processing time, labor, and final product quality demonstrates its economic advantages in a commercial manufacturing setting. The adoption of DMF-dG can be a key step in optimizing the efficiency and cost-effectiveness of large-scale oligonucleotide production.

References

• 1. DMT-dG(dmf) Phosphoramidite | Benchchem [benchchem.com]
• 2. Fast Deprotection [qualitysystems.com.tw]
• 3. glenresearch.com [glenresearch.com]
• 4. atdbio.com [atdbio.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Comprehensive Statistical Analysis of Phosphoramidites: Market Trends, Applications, and Innovations | AxisPharm [axispharm.com]
• 7. archivemarketresearch.com [archivemarketresearch.com]
• 8. mordorintelligence.com [mordorintelligence.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 5'-O-DMT-N2-DMF-dG

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed procedures for the safe disposal of 5'-O-DMT-N2-DMF-dG, a modified nucleoside used in oligonucleotide synthesis. The procedures outlined below are based on general best practices for handling hazardous chemicals and information pertaining to its components, particularly N,N-Dimethylformamide (DMF).

Hazard Identification and Safety Summary

The primary hazards associated with 5'-O-DMT-N2-DMF-dG are often linked to the solvents used in its synthesis and purification, such as N,N-Dimethylformamide (DMF). DMF is a flammable liquid and vapor that can cause serious eye irritation and is harmful if inhaled or in contact with skin. It is also a suspected teratogen. Therefore, proper personal protective equipment (PPE) and handling procedures are critical.

Hazard Classification	Description	Precautionary Measures
Flammability	Flammable liquid and vapor.[1]	Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools and explosion-proof equipment.[1]
Health Hazards	Harmful if inhaled or in contact with skin. Causes serious eye irritation. May damage fertility or the unborn child.	Wear protective gloves, protective clothing, eye protection, and face protection. Use only in a well-ventilated area or under a chemical fume hood.[1]
Environmental Hazards	Do not let product enter drains.	Prevent release to the environment. Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocol: Waste Neutralization (Hypothetical)

Note: No specific neutralization protocol for 5'-O-DMT-N2-DMF-dG was found in the search results. The following is a general, hypothetical procedure for the base-catalyzed hydrolysis of the formamide (B127407) group in DMF for illustrative purposes only. This procedure should be validated in a controlled laboratory setting before implementation.

Objective: To hydrolyze the N,N-Dimethylformamide component of the waste to less harmful products (formic acid and dimethylamine) under basic conditions.

Materials:

• Waste solution containing 5'-O-DMT-N2-DMF-dG.

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 1 M).

• pH indicator strips or a calibrated pH meter.

• Appropriate reaction vessel (e.g., round-bottom flask with a stirrer).

• Heating mantle and temperature controller.

• Quenching agent (e.g., dilute hydrochloric acid).

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

Procedure:

• Under a certified chemical fume hood, transfer the waste solution to the reaction vessel.

• Slowly add the sodium hydroxide solution to the waste while stirring. Monitor the pH of the solution, aiming for a pH between 10 and 12.

• Gently heat the mixture to approximately 50-60°C to facilitate hydrolysis. Do not boil.

• Maintain the reaction for a designated period (e.g., 2-4 hours), monitoring for any changes.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Neutralize the solution by slowly adding a dilute acid (e.g., 1 M HCl) until the pH is between 6 and 8.

• The neutralized solution should then be collected in a properly labeled hazardous waste container for disposal according to institutional and local regulations.

Disposal Workflow

The proper disposal of 5'-O-DMT-N2-DMF-dG waste requires a systematic approach to ensure safety and compliance. The following diagram illustrates the logical workflow for this process.

References

• 1. fishersci.com [fishersci.com]

Personal protective equipment for handling 5'-O-DMT-N2-DMF-dG

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 5'-O-DMT-N2-DMF-dG, a modified nucleoside used in oligonucleotide synthesis. Adherence to these procedures is essential for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

When handling 5'-O-DMT-N2-DMF-dG, a comprehensive approach to personal protection is necessary to minimize exposure. The following table summarizes the required PPE.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Must be chemical splash-proof.
Hand Protection	Gloves	Heavy rubber gloves are recommended.
Respiratory Protection	NIOSH-approved Respirator	Required when handling the powder form to avoid dust inhalation. Use in a well-ventilated area.
Body Protection	Laboratory Coat	Standard lab coat to prevent skin contact.
Foot Protection	Closed-toe Shoes	Rubber boots are recommended for comprehensive protection.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.

• Ensure that an eyewash station and safety shower are readily accessible.

• Keep the container tightly sealed when not in use and store in a dry, well-ventilated area at -20°C.[1][2]

2. Handling the Compound:

• Avoid raising and breathing dust.[2]

• Wear the appropriate personal protective equipment (PPE) as detailed in the table above.

• Use designated tools (spatulas, weighing paper) for handling the powder.

• Wash hands thoroughly after handling.[2]

3. In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[2][3] Seek medical attention if irritation persists.

• Skin Contact: Wash the affected area with soap and water.[2][3] Remove contaminated clothing.

• Inhalation: Move to fresh air.[2] If symptoms occur, seek medical attention.

• Ingestion: Rinse mouth with water.[2] Do not induce vomiting. Seek immediate medical attention.

Disposal Plan

• Waste Collection: Collect all waste material, including empty containers and contaminated disposables, in a designated and properly labeled hazardous waste container.

• Environmental Precautions: Do not allow the product to enter drains or the environment.[2]

• Disposal Method: Dispose of hazardous waste in accordance with local, state, and federal regulations. Contact a licensed professional waste disposal service to ensure proper disposal.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 5'-O-DMT-N2-DMF-dG in a laboratory setting.

Standard Laboratory Workflow for Handling 5'-O-DMT-N2-DMF-dG

References

• 1. 5'-O-DMT-2'-Deoxyguanosine(DMF)-CE Phosphoramidite, 330628-04-1 | BroadPharm [broadpharm.com]
• 2. biosearchtech.a.bigcontent.io [biosearchtech.a.bigcontent.io]
• 3. biosynth.com [biosynth.com]